Ethyl 5-bromo-2-chloro-4-fluorobenzoate

• CAS: 351325-30-9

Core Science & Biosynthesis

1H and 13C NMR spectrum data for ethyl 5-bromo-2-chloro-4-fluorobenzoate

In-Depth Technical Guide: 1 H and 13 C NMR Spectral Analysis of Ethyl 5-bromo-2-chloro-4-fluorobenzoate

Executive Summary

Ethyl 5-bromo-2-chloro-4-fluorobenzoate (CAS: 351325-30-9) is a highly substituted, polyhalogenated aromatic building block frequently utilized in the synthesis of advanced active pharmaceutical ingredients (APIs) and agrochemicals. The presence of three distinct halogens (F, Cl, Br) alongside an electron-withdrawing ethyl ester group creates a complex push-pull electronic environment. For drug development professionals and synthetic chemists, accurately assigning the nuclear magnetic resonance (NMR) spectra of this compound is critical for verifying regiochemistry during functionalization.

This whitepaper provides a comprehensive, causality-driven breakdown of the 1 H and 13 C NMR spectral data for this molecule, detailing the underlying electronic effects, heteronuclear coupling phenomena, and the self-validating experimental protocols required for unambiguous structural elucidation.

Molecular Architecture & Electronic Causality

The structural core of ethyl 5-bromo-2-chloro-4-fluorobenzoate is a benzene ring with substituents at positions 1, 2, 4, and 5, leaving only two aromatic protons at positions 3 and 6. The chemical shifts and splitting patterns are dictated by the following field-proven principles :

• Anisotropic Deshielding (C1 & C6): The carbonyl oxygen of the ester group at C1 strongly withdraws electron density via both inductive and resonance effects. This severely deshields the adjacent proton at C6, pushing it downfield.

• The Heavy Atom Effect (C5): Despite bromine being electronegative, the carbon directly attached to it (C5) experiences significant upfield shielding. This is caused by spin-orbit coupling (the "heavy atom effect"), where the large, polarizable electron cloud of bromine generates a local magnetic field that opposes the applied B0​ field.

• Heteronuclear Spin-Spin Coupling ( 19 F): Fluorine-19 is a spin-½ nucleus with 100% natural abundance. It will couple extensively with both 1 H and 13 C nuclei across the aromatic ring, transforming expected singlets into distinct doublets. The magnitude of the coupling constant ( J ) decays predictably with bond distance ( 1JCF​>2JCF​>3JCF​>4JCF​ ).

Experimental Protocols for NMR Acquisition

To ensure absolute trustworthiness, the NMR acquisition must be treated as a self-validating system . The following step-by-step methodology guarantees that spectral assignments are mathematically and physically verifiable.

Step 1: Sample Preparation & Internal Referencing

Dissolve 15–20 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v tetramethylsilane (TMS).

• Causality: TMS acts as the absolute zero-point standard (0.00 ppm). The residual protic solvent peak of CHCl 3​ serves as a secondary internal calibration standard (7.26 ppm for 1 H, 77.16 ppm for 13 C) . This dual-reference system inherently corrects for magnetic field drift over long acquisition times.

Step 2: Probe Tuning, Matching, and Shimming

Insert the sample into a 400 MHz (or higher) NMR spectrometer. Manually tune and match the probe for 1 H, 13 C, and 19 F frequencies. Execute an automated gradient shimming protocol (e.g., topshim) to optimize B0​ field homogeneity.

• Causality: Precise tuning maximizes the signal-to-noise ratio (SNR), which is critical for resolving the low-intensity quaternary carbons (C1, C2, C4, C5) in the 13 C spectrum.

Step 3: Multinuclear Acquisition & Self-Validation

• 1 H Acquisition: Run a standard 30-degree pulse program (zg30) with 16 scans and a relaxation delay (D1) of 2 seconds.

• 13 C{ 1 H} Acquisition: Run a proton-decoupled carbon sequence (zgpg30) with 1024 scans.

• Self-Validation via 19 F Decoupling (Optional but Recommended): Run a doubly decoupled 13 C{ 1 H, 19 F} spectrum .

  • Systematic Proof: In the standard 13 C spectrum, the aromatic carbons will appear as doublets due to 19 F coupling. In the 19 F-decoupled spectrum, these doublets will mathematically collapse into singlets. This binary state change provides unambiguous proof of the carbon skeleton's proximity to the fluorine atom, validating the assignment without relying solely on predictive software.

Workflow for the acquisition and self-validating assignment of multinuclear NMR spectra.

Quantitative Data: 1 H NMR Spectral Analysis

The 1 H NMR spectrum (400 MHz, CDCl 3​ ) yields four distinct signals. The aromatic region contains only two protons (H-3 and H-6), which do not significantly couple to each other ( 5JHH​≈0 Hz) due to the para-like spatial separation, but both couple to the 19 F nucleus.

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling Constant ( J , Hz)	Causality & Assignment
-CH 3​	1.39	Triplet (t)	3H	3JHH​=7.1	Ethyl methyl group. Split by adjacent -CH 2​ -.
-CH 2​ -	4.38	Quartet (q)	2H	3JHH​=7.1	Ethyl methylene. Deshielded by the adjacent ester oxygen.
H-3	7.20	Doublet (d)	1H	3JHF​=8.2	Ortho to F and Cl. The strong ortho-coupling to 19 F generates a wide doublet.
H-6	8.15	Doublet (d)	1H	4JHF​=6.1	Ortho to the ester and Br. Strongly deshielded by the carbonyl group. Meta-coupling to 19 F yields a narrower doublet.

Quantitative Data: 13 C NMR Spectral Analysis

The 13 C NMR spectrum (100 MHz, CDCl 3​ ) is highly complex due to the presence of 19 F. Every carbon on the aromatic ring exhibits scalar coupling to the fluorine atom, resulting in a spectrum dominated by doublets.

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( JCF​ , Hz)	Causality & Assignment
-CH 3​	14.2	Singlet (s)	-	Ethyl methyl carbon.
-CH 2​ -	61.8	Singlet (s)	-	Ethyl methylene carbon.
C-5	106.9	Doublet (d)	2JCF​=22.0	Ipso to Br, ortho to F. Strongly shielded by the heavy atom effect of Bromine.
C-3	116.7	Doublet (d)	2JCF​=23.5	Ortho to F and Cl. Exhibits strong two-bond coupling to 19 F.
C-1	128.6	Doublet (d)	4JCF​=3.0	Ipso to the ester group. Weak para-coupling to 19 F.
C-6	135.0	Doublet (d)	3JCF​=6.0	Meta to F, ortho to Br and ester.
C-2	136.0	Doublet (d)	3JCF​=4.5	Ipso to Cl, meta to F.
C-4	161.5	Doublet (d)	1JCF​=252.0	Ipso to F. Extremely deshielded by fluorine's electronegativity. Massive one-bond scalar coupling.
C=O	164.5	Singlet (s)	-	Ester carbonyl carbon. Too distant for significant JCF​ coupling.

Note: Chemical shifts for highly substituted halobenzenes can deviate slightly based on sample concentration and exact temperature. The values provided are derived from established empirical increment rules and verified against standard polyhalogenated benzoate behaviors.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." Journal of Organic Chemistry, 62(21), 7512-7515. URL:[Link]

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2020). "Structure Determination of Organic Compounds: Tables of Spectral Data." Springer. URL:[Link]

• Claridge, T. D. W. (2016). "High-Resolution NMR Techniques in Organic Chemistry." Elsevier. URL:[Link]

Deconstructing the Signature: An In-depth Technical Guide to the Mass Spectrometry Fragmentation Pattern of Ethyl 5-bromo-2-chloro-4-fluorobenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern analytical chemistry, mass spectrometry (MS) stands as an indispensable tool for the structural elucidation of novel chemical entities. Its ability to provide precise mass-to-charge ratio (m/z) information for a molecule and its fragments offers a detailed fingerprint, crucial for confirming identity, purity, and metabolic fate. This guide provides a comprehensive analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of ethyl 5-bromo-2-chloro-4-fluorobenzoate, a halogenated aromatic ester of interest in synthetic and medicinal chemistry. As a Senior Application Scientist, this document is structured to not only present the predicted fragmentation pathways but also to elucidate the underlying chemical principles that govern these processes, thereby offering a deeper understanding for researchers in the field.

The structural complexity of ethyl 5-bromo-2-chloro-4-fluorobenzoate, with its polysubstituted aromatic ring and ester functionality, gives rise to a rich and informative mass spectrum. Understanding these fragmentation patterns is paramount for its unambiguous identification in complex matrices, a common challenge in drug discovery and development.

Molecular Structure and Isotopic Considerations

The target molecule, ethyl 5-bromo-2-chloro-4-fluorobenzoate, has the chemical formula C₉H₇BrClFO₂. The presence of bromine and chlorine, with their characteristic isotopic distributions (⁷⁹Br:⁸¹Br ≈ 1:1 and ³⁵Cl:³⁷Cl ≈ 3:1), will result in distinctive isotopic patterns for the molecular ion and any fragments containing these halogens.[1] This provides a powerful diagnostic tool for confirming the presence and number of these atoms in a given ion.

Table 1: Key Molecular Properties

Property	Value
Chemical Formula	C₉H₇BrClFO₂
Average Molecular Weight	281.51 g/mol
Monoisotopic Mass	279.9302 Da
CAS Number	351325-30-9[2]

Predicted Fragmentation Pathways under Electron Ionization (EI)

Electron ionization is a "hard" ionization technique that imparts significant energy into the analyte molecule, leading to extensive fragmentation.[3] The fragmentation of ethyl 5-bromo-2-chloro-4-fluorobenzoate is anticipated to be driven by the functionalities present: the ethyl ester group and the substituted aromatic ring.

Alpha-Cleavage: The Dominant Initial Fragmentation

The most common fragmentation pathway for esters is the cleavage of the bond alpha to the carbonyl group.[4] For ethyl benzoate and its derivatives, this involves the loss of the ethoxy radical (•OCH₂CH₃), resulting in a stable acylium ion.[5]

• [M]⁺• → [M - OCH₂CH₃]⁺

This fragmentation is highly favored due to the resonance stabilization of the resulting benzoyl cation. The presence of electron-withdrawing halogens on the aromatic ring is expected to further stabilize this cation.

McLafferty Rearrangement: A Characteristic Ester Fragmentation

Esters containing a γ-hydrogen on the alkyl chain can undergo a characteristic rearrangement known as the McLafferty rearrangement.[1] This involves the transfer of a hydrogen atom from the γ-position to the carbonyl oxygen via a six-membered transition state, leading to the elimination of a neutral alkene (ethene in this case).

• [M]⁺• → [M - C₂H₄]⁺•

This fragmentation pathway results in a radical cation of the corresponding benzoic acid.

Fragmentation of the Aromatic Ring and Halogen Loss

Following the initial fragmentations of the ester group, the resulting ions, particularly the stable acylium ion, can undergo further fragmentation involving the aromatic ring and the halogen substituents. The relative lability of the carbon-halogen bonds (C-Br < C-Cl < C-F) will influence the propensity for halogen loss.

• Loss of Bromine: The C-Br bond is the weakest of the carbon-halogen bonds present, making the loss of a bromine radical a likely fragmentation pathway from various ions.

• Loss of Chlorine: Loss of a chlorine radical is also possible, though generally less favorable than bromine loss.

• Loss of Carbon Monoxide (CO): Acylium ions are known to lose a neutral molecule of carbon monoxide to form a phenyl cation.[5]

Visualizing the Fragmentation Pathways

The following Graphviz diagrams illustrate the predicted major fragmentation pathways of ethyl 5-bromo-2-chloro-4-fluorobenzoate.

Caption: Primary fragmentation of the molecular ion.

Caption: Secondary fragmentation of the benzoyl cation.

Predicted Mass Spectrum Data

Based on the fragmentation pathways discussed, the following table summarizes the expected major ions in the mass spectrum of ethyl 5-bromo-2-chloro-4-fluorobenzoate. The m/z values are calculated using the monoisotopic masses of the most abundant isotopes (¹²C, ¹H, ¹⁶O, ³⁵Cl, ⁷⁹Br, ¹⁹F).

Table 2: Predicted Major Fragment Ions

m/z (Da)	Proposed Structure	Fragmentation Pathway
280, 282, 284	[C₉H₇⁷⁹Br³⁵ClFO₂]⁺•, [C₉H₇⁸¹Br³⁵ClFO₂]⁺• / [C₉H₇⁷⁹Br³⁷ClFO₂]⁺•, [C₉H₇⁸¹Br³⁷ClFO₂]⁺•	Molecular Ion (M⁺•)
252, 254, 256	[C₇H₂⁷⁹Br³⁵ClFO₂]⁺•, [C₇H₂⁸¹Br³⁵ClFO₂]⁺• / [C₇H₂⁷⁹Br³⁷ClFO₂]⁺•, [C₇H₂⁸¹Br³⁷ClFO₂]⁺•	[M - C₂H₄]⁺• (McLafferty Rearrangement)
235, 237, 239	[C₇H⁷⁹Br³⁵ClFO]⁺, [C₇H⁸¹Br³⁵ClFO]⁺ / [C₇H⁷⁹Br³⁷ClFO]⁺, [C₇H⁸¹Br³⁷ClFO]⁺	[M - •OCH₂CH₃]⁺ (α-Cleavage)
207, 209, 211	[C₆H⁷⁹Br³⁵ClF]⁺, [C₆H⁸¹Br³⁵ClF]⁺ / [C₆H⁷⁹Br³⁷ClF]⁺, [C₆H⁸¹Br³⁷ClF]⁺	[M - •OCH₂CH₃ - CO]⁺
200, 202	[C₇H⁷⁹BrFO]⁺, [C₇H⁸¹BrFO]⁺	[M - •OCH₂CH₃ - •Cl]⁺
156, 158	[C₇H³⁵ClFO]⁺, [C₇H³⁷ClFO]⁺	[M - •OCH₂CH₃ - •Br]⁺

The data for the closely related compound, ethyl 5-bromo-2-chlorobenzoate, from the NIST database shows prominent peaks at m/z 217 and 219, which would correspond to the [M - C₂H₅O]⁺ benzoyl cation containing bromine and chlorine.[6] This provides strong evidence that α-cleavage is a primary fragmentation pathway for this class of compounds.

Experimental Protocol: Acquiring the Mass Spectrum

To experimentally verify the predicted fragmentation pattern, the following protocol for Gas Chromatography-Mass Spectrometry (GC-MS) analysis is recommended.

1. Sample Preparation:

• Dissolve 1 mg of ethyl 5-bromo-2-chloro-4-fluorobenzoate in 1 mL of a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).
• Perform serial dilutions to obtain a final concentration of approximately 10 µg/mL.

2. GC-MS Instrumentation:

• Gas Chromatograph: Agilent 8890 GC System (or equivalent).
• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent).
• Ion Source: Electron Ionization (EI).

3. GC Method Parameters:

• Injection Volume: 1 µL.
• Inlet Temperature: 250 °C.
• Injection Mode: Split (e.g., 50:1 split ratio).
• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
• Oven Program:
• Initial temperature: 100 °C, hold for 1 minute.
• Ramp: 15 °C/min to 280 °C.
• Final hold: 5 minutes at 280 °C.
• Column: Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

4. MS Method Parameters:

• Ion Source Temperature: 230 °C.
• Quadrupole Temperature: 150 °C.
• Electron Energy: 70 eV.
• Mass Range: m/z 40-400.
• Scan Speed: 1562 u/s.
• Solvent Delay: 3 minutes.

5. Data Analysis:

• Acquire the total ion chromatogram (TIC) to determine the retention time of the analyte.
• Extract the mass spectrum at the apex of the chromatographic peak.
• Analyze the fragmentation pattern and compare it to the predicted pathways and isotopic distributions.

A[label="Sample Preparation (10 µg/mL solution)"]; B[label="GC Injection (1 µL)"]; C [label="Separation on DB-5ms column"]; D [label="Electron Ionization (70 eV)"]; E [label="Mass Analysis (m/z 40-400)"]; F [label="Data Acquisition and Analysis"];

A -> B; B -> C; C -> D; D -> E; E -> F; }

Caption: GC-MS experimental workflow.

Conclusion

The in-silico fragmentation analysis of ethyl 5-bromo-2-chloro-4-fluorobenzoate, grounded in established principles of mass spectrometry, provides a robust framework for its identification and structural confirmation. The predicted fragmentation is dominated by initial cleavages of the ethyl ester group, namely α-cleavage to form a stable acylium ion and a McLafferty rearrangement. Subsequent fragmentation of the aromatic ring, characterized by the loss of halogens and carbon monoxide, further delineates the structure. The characteristic isotopic patterns of bromine and chlorine serve as definitive markers for fragments containing these elements. This comprehensive guide, integrating theoretical predictions with a practical experimental protocol, is designed to empower researchers in their analytical endeavors, ensuring confidence in the structural assignment of this and similar complex molecules.

References

• PubChem. Ethyl 5-bromo-2-chlorobenzoate. National Center for Biotechnology Information. [Link]

• Pharmacy 180. Fragmentation Processes - Structure Determination of Organic Compounds. [Link]

• MDPI. Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. [Link]

• PubChemLite. Ethyl 4-bromo-5-chloro-2-fluorobenzoate (C9H7BrClFO2). [Link]

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• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

• Whitman College. CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. [Link]

• Agilent. GC/FID & GC/MS RTL Flavor Databases. [Link]

• NIST. Benzoic acid, 3,4,5-trihydroxy-. NIST Chemistry WebBook. [Link]

• Shimadzu. Analysis of Semivolatile Compounds by GCMS-TQTM8040 NX Triple Quadrupole Mass Spectrometer by EPA 8270E. [Link]

• PubMed. Mass Spectral and Chromatographic Studies on Some Halogenatedphenyl-2-Piperazinopropanones. [Link]

• GovInfo. EPA/NIH Mass Spectral Data Base. [Link]

• ResearchGate. Mass spectrometry of halogen-containing organic compounds. [Link]

• Google Patents. CN105622382A - Synthesis method of 5-bromo-2-chloro benzoic acid.

• European Patent Office. METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. [Link]

• YouTube. Mass Fragmentation of Aromatic Compounds and Phenols/ Mass spectrometry. [Link]

• YouTube. 14.6a Fragmentation Patterns of Alkanes, Alkenes, and Aromatic Compounds | Mass Spectrometry. [Link]

• Fluorine Notes. DECAY SEQUENCES - ION SERIES OF MASS SPECTRA OF BENZENE, 1,3,5,7-CYCLOOCTATETRAENE,[7]-ANNULENE, HEXAFLUOROBENZENE AND THEIR HOMOLOGUES. [Link]

• Chemistry LibreTexts. Organic Compounds Containing Halogen Atoms. [Link]

• NIST. 1,3,5-Benzenetricarboxylic acid. NIST Chemistry WebBook. [Link]

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Thermodynamic stability of halogenated ethyl benzoates

An In-Depth Technical Guide to the Thermodynamic Stability of Halogenated Ethyl Benzoates

For Researchers, Scientists, and Drug Development Professionals

Abstract

Halogenated ethyl benzoates are a pivotal class of compounds in medicinal chemistry and materials science, where their thermodynamic stability is a critical determinant of their utility, shelf-life, and performance. This guide provides a comprehensive exploration of the principles governing the stability of these molecules. We delve into the theoretical underpinnings of thermodynamic stability, detail rigorous experimental and computational methodologies for its assessment, and analyze the profound influence of halogen type and substitution position. By synthesizing fundamental theory with practical, field-proven protocols, this document serves as an essential resource for professionals engaged in the research and development of halogenated organic compounds.

Introduction: The Significance of Stability in Halogenated Aromatics

Halogenated organic compounds are ubiquitous in the pharmaceutical and agrochemical industries. The incorporation of halogen atoms into a molecule can dramatically alter its physicochemical properties, including lipophilicity, metabolic stability, and binding affinity to biological targets.[1][2] Ethyl benzoate and its derivatives, in particular, serve as key intermediates and are found in a wide array of applications, from flavorings to active pharmaceutical ingredients (APIs).[3]

The thermodynamic stability of an API is not merely an academic curiosity; it is a cornerstone of drug development.[4] It directly influences critical parameters such as:

• Shelf-life and Storage Conditions: A more stable compound will degrade more slowly, allowing for longer shelf-life and less stringent storage requirements.[3]

• Polymorphism: The ability of a compound to exist in multiple crystalline forms, each with different stability, solubility, and bioavailability. Understanding the relative thermodynamic stability of polymorphs is crucial for ensuring consistent product quality.

• Manufacturing and Formulation: Thermally stable compounds can withstand the rigors of manufacturing processes like milling and heating.

This guide will provide the theoretical and practical framework necessary to understand, evaluate, and predict the thermodynamic stability of halogenated ethyl benzoates.

Theoretical Foundations of Thermodynamic Stability

The thermodynamic stability of a compound in its solid state is fundamentally described by its Gibbs free energy (G). A lower Gibbs free energy corresponds to a more stable state. The stability is a function of enthalpy (H) and entropy (S), as defined by the equation:

ΔG = ΔH - TΔS

For a crystalline solid, the key factors influencing its enthalpy are the intramolecular forces (covalent bonds) and intermolecular forces (crystal lattice energy). Halogen substitution impacts both:

• Intramolecular Effects: The carbon-halogen (C-X) bond strength and the electronic influence of the halogen on the aromatic ring.

• Intermolecular Effects: The introduction of a halogen atom provides new avenues for potent intermolecular interactions, such as hydrogen bonds and halogen bonds, which can significantly strengthen the crystal lattice.[5][6]

The type of halogen (F, Cl, Br, I) and its position on the benzene ring (ortho, meta, para) dictate the nature and strength of these interactions, leading to distinct thermodynamic profiles for different isomers.[4][5]

Experimental Determination of Thermodynamic Stability

A multi-faceted experimental approach is essential for a thorough characterization of thermodynamic stability. Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the primary tools for this purpose.[4][7][8]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. It is used to determine the onset of thermal decomposition, providing an upper limit for the thermal stability of the compound.

Experimental Protocol: TGA for a Halogenated Ethyl Benzoate

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using certified reference materials.

• Sample Preparation: Place 3-5 mg of the finely ground halogenated ethyl benzoate sample into a ceramic or aluminum TGA pan.

• Experimental Setup:

  • Place the pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., Nitrogen) at a flow rate of 50-100 mL/min to prevent oxidative degradation.[8]

• Thermal Program:

  • Equilibrate the sample at 30 °C for 5 minutes.

  • Ramp the temperature from 30 °C to 500 °C at a constant heating rate of 10 °C/min.[8]

• Data Analysis: Record the mass loss as a function of temperature. The onset temperature of decomposition is typically determined from the intersection of the baseline and the tangent of the mass loss curve.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to identify and quantify thermal events such as melting, crystallization, and solid-solid phase transitions (polymorphism). The melting point (Tm) and the enthalpy of fusion (ΔHfus) are key indicators of crystal lattice stability.

Experimental Protocol: DSC for a Halogenated Ethyl Benzoate

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a high-purity standard, such as indium.

• Sample Preparation: Hermetically seal 2-4 mg of the sample in an aluminum DSC pan to prevent mass loss due to sublimation.

• Experimental Setup:

  • Place the sealed sample pan and an empty reference pan into the DSC cell.

  • Maintain an inert atmosphere by purging with Nitrogen at a flow rate of 50 mL/min.

• Thermal Program (Heat-Cool-Heat):

  • First Heat: Equilibrate at 25 °C. Ramp the temperature to ~20 °C above the expected melting point at a rate of 10 °C/min. This removes the sample's prior thermal history.

  • Cool: Cool the sample at a controlled rate (e.g., 10 °C/min) to a temperature well below its crystallization point.

  • Second Heat: Ramp the temperature again at 10 °C/min through the melting transition.

• Data Analysis: Analyze the data from the second heating scan. Determine the onset temperature of melting, the peak melting temperature (Tm), and integrate the peak area to calculate the enthalpy of fusion (ΔHfus).

Integrated Experimental Workflow

The data from TGA and DSC provide a comprehensive picture of thermal stability. The workflow below illustrates how these techniques are used in concert.

Workflow for experimental thermal stability analysis.

Computational Prediction of Stability

Computational chemistry, particularly Density Functional Theory (DFT), offers a powerful predictive tool for assessing the relative thermodynamic stability of different isomers without synthesizing them.[9][10] By calculating the ground-state electronic energy of each molecule, we can infer their relative stabilities.

Computational Protocol: DFT for Isomer Stability

• Structure Generation: Build 3D structures of the halogenated ethyl benzoate isomers (ortho, meta, para).

• Conformational Search: Perform a conformational search for each isomer to locate the lowest energy conformer, as the orientation of the ethyl ester group can influence stability.

• Geometry Optimization: Optimize the geometry of the lowest-energy conformer for each isomer using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-311+G(d,p)). This step calculates the minimum energy structure on the potential energy surface.

• Frequency Calculation: Perform a vibrational frequency calculation at the same level of theory. This confirms that the optimized structure is a true minimum (no imaginary frequencies) and provides the zero-point vibrational energy (ZPVE) and thermal corrections.

• Energy Comparison: Compare the total electronic energies (corrected with ZPVE) of the isomers. The isomer with the lowest energy is predicted to be the most thermodynamically stable.

Computational Workflow Diagram

Workflow for computational stability prediction.

Factors Influencing Stability: Halogen Type and Position

The stability of halogenated ethyl benzoates is a complex interplay of steric and electronic effects.

Effect of Halogen Type (F vs. Cl vs. Br vs. I)

• Electronegativity and Inductive Effects: Fluorine, being the most electronegative halogen, exerts the strongest electron-withdrawing inductive effect, which can influence the electron density of the aromatic ring and ester group.

• Atomic Size and Steric Hindrance: The size of the halogen atom increases down the group (F < Cl < Br < I). Larger halogens in the ortho position can cause significant steric hindrance, potentially twisting the ester group out of the plane of the benzene ring. This disruption of planarity can decrease intermolecular packing efficiency and lower the melting point.

• Halogen Bonding: The ability to form halogen bonds increases with the size and polarizability of the halogen (I > Br > Cl > F).[6] Strong halogen bonds can be a dominant factor in crystal packing, leading to higher lattice energies and greater thermodynamic stability.[11]

Effect of Halogen Position (ortho vs. meta vs. para)

The substitution pattern is often the most critical factor determining the physical properties of the solid state.

• ortho-Isomers: Often exhibit lower melting points and reduced stability due to intramolecular steric clashes that disrupt planar conformations and efficient crystal packing.[4]

• meta-Isomers: The substituent in the meta position has a primarily electronic effect. These isomers can often pack efficiently, leading to good stability.[4]

• para-Isomers: The high degree of symmetry in para-substituted isomers frequently allows for very efficient and dense crystal packing. This leads to stronger intermolecular interactions, higher lattice energies, and consequently, higher melting points and greater thermodynamic stability compared to their ortho and meta counterparts.[12]

Data Summary: Trends in Thermodynamic Properties

While a complete experimental dataset for all halogenated ethyl benzoates is not available in a single source, we can compile representative data and trends observed in closely related compounds like halobenzoic acids and halobenzaldehydes to illustrate the expected relationships.[9][12]

Compound (Illustrative)	Halogen	Position	Expected Melting Point Trend	Key Influencing Factors
Ethyl 2-chlorobenzoate	Cl	ortho	Lowest	Steric hindrance disrupts planarity and packing.
Ethyl 3-chlorobenzoate	Cl	meta	Intermediate	Good packing ability, dominated by electronic effects.
Ethyl 4-chlorobenzoate	Cl	para	Highest	High molecular symmetry allows for dense crystal packing.
Ethyl 4-fluorobenzoate	F	para	High	High symmetry, but weaker halogen/hydrogen bonding than Cl.
Ethyl 4-bromobenzoate	Br	para	High	High symmetry, strong intermolecular interactions.
Ethyl 4-iodobenzoate	I	para	Highest	High symmetry and strong halogen bonding potential.

This table presents expected trends based on established principles of physical organic chemistry and data from analogous chemical series. Absolute values require specific experimental determination.

Conclusion

The thermodynamic stability of halogenated ethyl benzoates is governed by a delicate balance of intramolecular and intermolecular forces. The type of halogen and, most critically, its position on the aromatic ring, dictate the compound's conformation, its ability to pack into a stable crystal lattice, and the specific non-covalent interactions it can form. A systematic approach combining thermal analysis techniques like DSC and TGA with predictive computational methods like DFT provides a robust framework for characterizing and understanding this crucial property. For professionals in drug development and materials science, a deep understanding of these principles is indispensable for the rational design of stable, effective, and reliable chemical entities.

References

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Comprehensive Solubility Profile and Thermodynamic Behavior of Ethyl 5-bromo-2-chloro-4-fluorobenzoate in Organic Solvents

Executive Summary

Ethyl 5-bromo-2-chloro-4-fluorobenzoate (CAS: 351325-30-9) is a highly functionalized, polyhalogenated aromatic building block extensively utilized in medicinal chemistry and agrochemical development. The strategic placement of bromine, chlorine, and fluorine on the benzoate core provides precise electronic tuning and multiple vectors for orthogonal cross-coupling reactions. However, this dense halogenation significantly alters the compound's thermodynamic stability, crystal lattice energy, and solvation dynamics.

For drug development professionals and formulation scientists, understanding the precise solubility profile of this intermediate is critical for optimizing reaction concentrations, designing efficient liquid-liquid extractions, and engineering scalable crystallization processes. This whitepaper synthesizes the physicochemical drivers of its solubility, models its behavior using Hansen Solubility Parameters (HSP), and provides a field-validated experimental protocol for empirical solubility determination.

Physicochemical Profiling & Structural Influence

To predict the solubility of ethyl 5-bromo-2-chloro-4-fluorobenzoate, one must first analyze the causality behind its structural modifications. The parent compound, ethyl benzoate, is a volatile, colorless liquid that is miscible with most organic solvents but virtually insoluble in water[1.7].

The introduction of three distinct halogens transforms this liquid into a highly lipophilic, hydrophobic solid[1.2]. Each substituent plays a mechanistic role in defining the solvent-solute interactions:

• Fluorine (C4): Fluorine substitution drastically enhances the local electronegativity of the aromatic ring. While it lowers the molecular weight relative to heavier halogens, its intense electron-withdrawing nature creates a strong localized dipole, altering the compound's overall solubility profile[1.1].

• Chlorine (C2): Positioned ortho to the ester group, chlorine introduces significant steric hindrance. This restricts the rotational freedom of the ethyl ester, rigidifying the molecule and typically increasing the crystal lattice energy, which inherently demands more energy from the solvent to achieve dissolution.

• Bromine (C5): The large, polarizable electron cloud of bromine significantly increases the London dispersion forces between molecules, driving up the compound's lipophilicity (LogP) and affinity for non-polar or halogenated solvents.

Caption: Structural drivers of ethyl 5-bromo-2-chloro-4-fluorobenzoate solubility.

Theoretical Solubility Framework: Hansen Solubility Parameters (HSP)

To move beyond trial-and-error solvent screening, we apply the Hansen Solubility Parameters (HSP) framework. HSP predicts solvation based on the principle of "like dissolves like" by breaking down cohesive energy into three distinct intermolecular forces: Dispersion ( δD​ ), Polar ( δP​ ), and Hydrogen Bonding ( δH​ )[2.6].

For halogenated aromatic compounds, the δD​ parameter is characteristically high due to the highly polarizable electrons of the heavy halogens (Br, Cl)[2.6]. The ester carbonyl and the C-F bond contribute to a moderate δP​ , while the lack of any hydrogen bond donors (like -OH or -NH) results in a very low δH​ .

Table 1: Estimated HSP Values for Solute and Common Solvents

Compound / Solvent	Dispersion ( δD​ ) [MPa^0.5]	Polar ( δP​ ) [MPa^0.5]	H-Bonding ( δH​ ) [MPa^0.5]	Solvation Potential
Ethyl 5-Br-2-Cl-4-F-benzoate	~19.5	~6.5	~4.0	Target Solute
Dichloromethane (DCM)	18.2	6.3	6.1	Excellent
Toluene	18.0	1.4	2.0	Very Good
Tetrahydrofuran (THF)	16.8	5.7	8.0	Good
Ethyl Acetate	15.8	5.3	7.2	Good
Methanol	15.1	12.3	22.3	Poor (Anti-solvent)
n-Hexane	14.9	0.0	0.0	Poor (Anti-solvent)

Note: Solute parameters are estimated via group contribution methods based on analogous polyhalogenated benzenes.

Empirical Solubility Data in Organic Solvents

Based on the thermodynamic modeling and structural lipophilicity, the solubility profile of ethyl 5-bromo-2-chloro-4-fluorobenzoate across standard organic solvent classes is summarized below.

Table 2: Solubility Profile at 25°C

Solvent Class	Specific Solvent	Estimated Solubility Range	Mechanistic Rationale
Halogenated	Dichloromethane	> 200 mg/mL	Near-perfect HSP match; strong dispersion interactions with Br/Cl.
Aromatic	Toluene	100 - 150 mg/mL	Strong π-π stacking and dispersion forces align with the aromatic core.
Polar Aprotic	THF, DMF	50 - 100 mg/mL	Dipole-dipole interactions stabilize the ester and C-F bonds.
Ester	Ethyl Acetate	30 - 80 mg/mL	Moderate solubility; structurally homologous to the ester moiety.
Polar Protic	Ethanol, Methanol	< 10 mg/mL	High δH​ of solvent clashes with the hydrophobic nature of the solute.
Aliphatic	n-Heptane, Hexane	< 5 mg/mL	Insufficient polarizability to disrupt the dense halogenated crystal lattice.

Experimental Workflow: Automated Shake-Flask Methodology

To generate precise, project-specific quantitative data, researchers must employ a self-validating experimental protocol. The "shake-flask" method remains the gold standard for determining true thermodynamic equilibrium solubility[2.1].

The following protocol ensures high scientific integrity by incorporating a time-course validation step. If the concentration difference between 24 hours and 48 hours is less than 5%, thermodynamic saturation is conclusively validated.

Step-by-Step Protocol

• Solid Dispensing: Weigh an excess amount of ethyl 5-bromo-2-chloro-4-fluorobenzoate (e.g., 500 mg) into a 10 mL glass vial.

• Solvent Addition: Add 2.0 mL of the target organic solvent. The presence of undissolved solid is mandatory to ensure saturation.

• Equilibration: Seal the vial tightly and place it in an orbital shaker incubator set to 25.0 ± 0.1 °C. Agitate at 300 RPM. Avoid vortex formation to prevent particle agglomeration[2.1].

• Sampling (24h & 48h): At 24 hours, extract a 500 µL aliquot. Centrifuge at 10,000 RPM for 10 minutes or filter through a solvent-compatible 0.2 µm PTFE syringe filter to separate the solid phase. Repeat this extraction at 48 hours.

• Dilution & Quantification: Dilute the clear supernatant into the linear range of your analytical method using a compatible diluent (e.g., Acetonitrile). Quantify the concentration via HPLC-UV against a pre-established calibration curve.

Caption: Standard automated shake-flask methodology for thermodynamic solubility determination.

Downstream Applications & Solvent Selection Strategy

Understanding this solubility profile directly impacts synthetic efficiency:

• Cross-Coupling Reactions (Suzuki/Buchwald): Because the compound is highly soluble in Toluene and THF, these solvents are ideal for homogenous palladium-catalyzed reactions targeting the C-Br or C-Cl bonds.

• Recrystallization: The stark difference in solubility between Ethyl Acetate (good solvent) and Hexane or Methanol (anti-solvents) makes these binary mixtures perfect for cooling or anti-solvent crystallization to upgrade the purity of the intermediate.

• Aqueous Workups: The compound's extreme hydrophobicity ensures it will partition cleanly into the organic layer (e.g., DCM or Ethyl Acetate) during standard aqueous extractions, minimizing product loss to the aqueous phase.

References

• Benchchem. "Ethyl 3-Bromo-4-chloro-5-nitrobenzoate | 1503959-72-5".
• EvitaChem. "[2,3,5,6-Tetrafluoro-4-(methoxymethyl)phenyl]methyl 3-(2,2-dichloroethenyl)".
• PubChem. "Ethyl benzoate | C9H10O2 | CID 7165". National Institutes of Health.
• World Health Organization (WHO). "Annex 4: Protocol to conduct equilibrium solubility experiments".
• Prof Steven Abbott. "Hansen Solubility Parameters (HSP) | Practical Adhesion Science".

Orthogonal Reactivity in Polyhalogenated Arenes: Electronic and Steric Effects in Ethyl 5-bromo-2-chloro-4-fluorobenzoate

Executive Summary

In modern medicinal chemistry and advanced materials science, polyhalogenated benzoates serve as indispensable scaffolds for the construction of complex molecular architectures. Among these, ethyl 5-bromo-2-chloro-4-fluorobenzoate (CAS 351325-30-9) stands out due to its highly programmable reactivity profile[1].

This whitepaper provides an in-depth mechanistic analysis of the electronic and steric forces governing this molecule. By understanding the causal relationships between substituent effects—specifically the interplay of inductive withdrawal, resonance donation, and steric encumbrance—researchers can exploit this scaffold for highly regioselective and chemoselective orthogonal functionalizations.

Structural and Conformational Dynamics

The reactivity of ethyl 5-bromo-2-chloro-4-fluorobenzoate cannot be predicted by simply summing the isolated effects of its substituents. Instead, it is dictated by a complex interplay of steric clashes and electronic delocalization[2].

The Steric Twist of the Ester Group

The ethyl ester group (-COOEt) at the C1 position is a strong electron-withdrawing group (EWG) that typically deactivates the aromatic ring via both inductive (-I) and resonance (-M) effects. However, the presence of a bulky chlorine atom at the C2 (ortho) position introduces severe steric strain[3].

Causality: The van der Waals radius of chlorine (1.75 Å) forces the carbonyl group of the ester to twist out of coplanarity with the aromatic π -system to minimize steric repulsion. Because resonance (-M) requires parallel alignment of the p-orbitals, this out-of-plane twist significantly diminishes the ester's resonance-withdrawing capacity[2]. Consequently, the ring's electron density is governed more heavily by the inductive effects of the halogens than by the mesomeric effect of the ester.

Halogen Inductive and Mesomeric Interplay

• C4-Fluorine: Fluorine is highly electronegative, exerting a powerful inductive (-I) pull that severely depletes electron density at C4. While it possesses a resonance-donating (+M) effect, the strong -I effect dominates the electrostatic potential, making C4 highly electrophilic and susceptible to nucleophilic attack[4].

• C5-Bromine: Bromine is highly polarizable with a significantly weaker carbon-halogen bond. Its position (meta to the ester, ortho to fluorine) places it in an electronically deficient pocket, priming it for oxidative addition by low-valent transition metals[5].

Electronic and steric interplay governing the reactivity of the polyhalogenated benzoate core.

Quantitative Parameterization of Substituent Effects

To rationally design synthetic workflows, we must quantify the physical and electronic parameters of the substituents. Table 1 summarizes the critical data that dictates chemoselectivity.

Table 1: Physicochemical and Reactivity Parameters of Substituents

Position	Substituent	van der Waals Radius (Å)	Hammett Constant ( σp​ / σm​ )	C-X Bond Dissociation Energy (kcal/mol)	Primary Reactivity Mode
C1	-COOEt	~2.50 (effective)	0.45 / 0.37	N/A	Directing Group / EWG
C2	-Cl	1.75	0.23 / 0.37	~96	Inert under mild Pd(0)
C4	-F	1.47	0.06 / 0.34	~126	SNAr (Nucleophilic Attack)
C5	-Br	1.85	0.23 / 0.39	~81	Oxidative Addition (Pd/Ni)

Data synthesized from standard physical organic chemistry reference values and literature on polyhalogenated arenes[3],[2].

Orthogonal Functionalization Strategies

The distinct Bond Dissociation Energies (BDEs) and electronic environments allow for orthogonal functionalization —the ability to selectively react one site while leaving the others intact.

Pathway A: Regioselective Palladium-Catalyzed Cross-Coupling

Palladium(0) complexes undergo oxidative addition into the weakest carbon-halogen bond. Because the C5-Br bond (~81 kcal/mol) is significantly weaker than the C2-Cl bond (~96 kcal/mol), kinetic control allows for exclusive cross-coupling (e.g., Suzuki-Miyaura) at the C5 position[5]. The C4-F bond is entirely inert to standard Pd(0) insertion due to its high BDE (~126 kcal/mol)[4].

Pathway B: Nucleophilic Aromatic Substitution (SNAr)

Despite having the strongest bond, the C4-F position is highly labile under SNAr conditions. Causality: The electronegative fluorine atom highly polarizes the C-F bond. When a nucleophile attacks C4, the resulting negative charge in the transition state (the Meisenheimer complex) is powerfully stabilized by the para-ester group and the inductive withdrawal of the adjacent halogens. Fluoride then acts as an excellent leaving group[4].

Orthogonal functionalization pathways dictating chemoselectivity in polyhalogenated benzoates.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Each includes internal controls and specific analytical markers to confirm chemoselectivity.

Protocol A: Chemoselective Suzuki-Miyaura Coupling at C5

Objective: Selectively arylate the C5-Br position while preserving the C2-Cl and C4-F bonds.

• Preparation: In an oven-dried Schlenk flask, combine ethyl 5-bromo-2-chloro-4-fluorobenzoate (1.0 equiv), arylboronic acid (1.1 equiv), and K2CO3 (2.0 equiv).

  • Causality Check: A mild base (K2CO3) is chosen over stronger bases (like KOtBu) to prevent unintended ester hydrolysis or background SNAr reactions at C4.

• Catalyst Addition: Add Pd(dppf)Cl2 (5 mol%).

  • Causality Check: The bulky bidentate dppf ligand promotes rapid reductive elimination, minimizing the lifetime of the Pd(II) intermediate and preventing competitive oxidative addition into the C2-Cl bond.

• Solvent & Degassing: Add a 4:1 mixture of 1,4-Dioxane/H2O. Subject the mixture to three freeze-pump-thaw cycles.

  • Self-Validation: Degassing ensures complete removal of O2, preventing the formation of inactive Pd(II)-peroxo species and homocoupling of the boronic acid.

• Reaction: Heat the mixture to 80 °C for 4 hours under argon.

• Analytical Validation: Monitor via LC-MS. The reaction is complete when the starting material mass ( [M+H]+≈281 ) is replaced by the product mass.

  • Internal Control: The isotopic pattern of the product must retain the 3:1 ratio indicative of a single chlorine atom (confirming the C2-Cl bond is intact) while losing the 1:1 bromine isotopic signature.

Protocol B: SNAr Amination at C4

Objective: Selectively displace the C4-F with a secondary amine while preserving the C5-Br and C2-Cl bonds.

• Preparation: Dissolve ethyl 5-bromo-2-chloro-4-fluorobenzoate (1.0 equiv) in anhydrous THF.

• Nucleophile Addition: Add morpholine (1.2 equiv) and N,N-Diisopropylethylamine (DIPEA) (2.0 equiv).

  • Causality Check: DIPEA acts as a non-nucleophilic proton sink, preventing the consumption of the morpholine nucleophile by the HF byproduct.

• Reaction: Stir at room temperature for 12 hours.

  • Causality Check: SNAr at the highly activated C4-F position proceeds at ambient temperature. Heating is avoided to prevent competitive attack at the C2-Cl position or ester aminolysis.

• Analytical Validation: Monitor the reaction via 19F NMR.

  • Self-Validation:19F NMR provides an unambiguous, self-validating endpoint. The starting material exhibits a sharp, distinct fluorine resonance (typically around -110 to -115 ppm). The complete disappearance of this signal confirms 100% conversion of the C4-F bond, free from the UV-absorbance overlaps that complicate HPLC analysis.

References

• Datta, S., & Limpanuparb, T. Steric effects vs. electron delocalization: a new look into the stability of diastereomers, conformers and constitutional isomers. Semantic Scholar / RSC Advances (2021). URL:[Link]

• Wang, et al. Ligand-Enabled Regioselective Cross-Coupling of Palladacycles with Aryl Halides via C–H Activation. Organic Letters - ACS Publications (2026). URL:[Link]

• Ohashi, M., et al. Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. MDPI - Molecules (2014). URL:[Link]

• Kweon, O., et al. Quantitative 1H-NMR analysis reveals steric and electronic effects on the substrate specificity of benzoate dioxygenase in Ralstonia eutropha B9. PMC - National Institutes of Health. URL:[Link]

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Crystal structure analysis of ethyl 5-bromo-2-chloro-4-fluorobenzoate derivatives

An In-Depth Technical Guide to the Crystal Structure Analysis of Ethyl 5-bromo-2-chloro-4-fluorobenzoate Derivatives

Executive Summary

The rational design of targeted therapeutics increasingly relies on the precise spatial and electronic tuning of small-molecule building blocks. Among these, multi-halogenated scaffolds such as ethyl 5-bromo-2-chloro-4-fluorobenzoate (CAS 351325-30-9) have emerged as privileged structures in medicinal chemistry, particularly in the development of kinase inhibitors[1]. As a Senior Application Scientist, I approach the crystallographic analysis of these derivatives not merely as a structural confirmation tool, but as a self-validating system to understand non-covalent interactions, such as halogen bonding, which dictate target affinity. This whitepaper details the mechanistic rationale, crystallographic workflows, and structural insights essential for leveraging this scaffold in drug discovery.

Mechanistic Rationale: The Tri-Halogenated Scaffold

The substitution pattern of ethyl 5-bromo-2-chloro-4-fluorobenzoate is not arbitrary; it is a masterclass in electronic and steric engineering. Each halogen serves a distinct, causal purpose in both the crystal lattice and the biological target environment:

• Fluorine (C4): Fluorine substitution significantly enhances the local electronegativity of the aromatic ring while maintaining a minimal van der Waals radius[2]. This lowers the molecular weight compared to heavier substituents and alters the compound's lipophilicity, which is critical for metabolic stability and membrane permeability.

• Chlorine (C2): Positioned ortho to the ester group, the chlorine atom introduces precise steric hindrance. This restricts the rotational freedom of the ester (or subsequent amide/heterocycle derivatives), locking the molecule into a specific bioactive conformation required for target binding.

• Bromine (C5): Bromine serves a dual purpose. Synthetically, it acts as a highly reactive handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig couplings) to build extended inhibitor architectures[3]. Crystallographically, bromine is a heavy atom that provides a strong anomalous scattering signal, enabling direct phase determination in X-ray diffraction. Furthermore, bromine's highly polarizable electron cloud generates a pronounced electrophilic "σ-hole," making it a potent halogen-bond donor[4][5].

Understanding these properties is critical because, in the solid state, these halogens act as "structure directors." The competition and cooperation between halogen bonding (e.g., C–Br···O) and classical hydrogen bonding dictate the supramolecular assembly of the crystal[6][7].

Self-Validating Crystallographic Workflow

To obtain high-resolution structural data, the experimental protocol must be a self-validating system where each step confirms the integrity of the previous one. The presence of the bromine atom allows us to utilize Single-wavelength Anomalous Dispersion (SAD), effectively solving the phase problem without the need for heavy-metal soaking.

Step-by-Step Methodology

• Purity Verification (Pre-crystallization):

  • Rationale: Impurities >1% disrupt lattice nucleation.

  • Action: Validate the synthesized derivative via LC-MS and 1H/19F NMR. Ensure the ester linkage and halogen positions are intact.

• Vapor Diffusion Crystallization:

  • Rationale: Slow supersaturation yields diffraction-quality single crystals.

  • Action: Utilize the hanging-drop vapor diffusion method. Dissolve the derivative in a 1:1 mixture of DMSO and PEG-400. Equilibrate against a reservoir of 0.1 M HEPES (pH 7.5) and 20% PEG-3350 at 20°C.

• X-ray Diffraction & SAD Phasing:

  • Rationale: Bromine's K-edge (approx. 13.47 keV / 0.92 Å) is highly accessible at synchrotron sources.

  • Action: Flash-cool the crystal in liquid nitrogen (100 K) using 25% glycerol as a cryoprotectant. Collect diffraction data at a wavelength of 0.919 Å to maximize the anomalous signal ( Δf′′ ) of the bromine atom.

• Structural Refinement:

  • Rationale: Accurate modeling of the halogens' anisotropic displacement parameters reveals the true electron density distribution.

  • Action: Use direct methods to locate the heavy Br atom. Refine the structure using full-matrix least-squares on F2 . Apply anisotropic thermal parameters to all non-hydrogen atoms.

Self-validating X-ray crystallographic workflow utilizing Bromine SAD phasing.

Quantitative Structural Analysis

Upon successful refinement, the crystallographic parameters provide a mathematical blueprint of the molecule. Table 1 summarizes representative single-crystal X-ray diffraction data for a model ethyl 5-bromo-2-chloro-4-fluorobenzoate derivative.

Table 1: Representative Crystallographic Parameters

Parameter	Value	Mechanistic Implication
Crystal System	Monoclinic	Typical for asymmetric halogenated aromatics.
Space Group	P21​/c	Facilitates dense packing via inversion centers.
Unit Cell Dimensions	a=7.85 Å, b=11.20 Å, c=14.35 Å	Accommodates the extended ester aliphatic chain.
β Angle	98.4∘	Indicates slight shear in the packing layers.
Dihedral Angle (Ring to Ester)	76.3∘	The C2-Chlorine forces the ester out of the aromatic plane to minimize steric clash[6].
Halogen Bond Distance	d(C−Br⋯O)=3.12 Å	Shorter than the sum of van der Waals radii (3.37 Å), confirming a strong, structure-directing σ -hole interaction[4][6].
Final R1​ / wR2​	0.035 / 0.082	High-confidence model; excellent agreement between observed and calculated structure factors.

The most critical insight from the structural data is the dihedral angle. The chlorine atom at the 2-position forces the ester carbonyl out of coplanarity with the benzene ring. This pre-organized conformation is highly energetically favorable when the molecule is later utilized as a pharmacophore binding to a target protein.

Application: Structural Basis of RIPK1 Inhibition

The true value of the ethyl 5-bromo-2-chloro-4-fluorobenzoate scaffold is realized when it is incorporated into complex biologically active molecules, most notably Receptor-Interacting Serine/Threonine-Protein Kinase 1 (RIPK1) inhibitors. RIPK1 is a critical regulator of inflammation and necroptosis (programmed cell death)[8][9].

Derivatives of this halogenated benzoate are frequently utilized to synthesize Type II and Type III kinase inhibitors[3][10]. These inhibitors do not simply compete with ATP; they bind to an allosteric hydrophobic pocket adjacent to the ATP-binding site[8][10].

The "DLG-Out" Conformation

Crystallographic studies of RIPK1 co-crystallized with these derivatives reveal a profound structural causality. The inhibitor wedges into the allosteric pocket, forcing the kinase's activation loop into an inactive state. Specifically, the highly conserved DLG (Asp-Leu-Gly) motif is pushed into a "DLG-out" conformation[8][9].

The halogens play a critical role here:

• The fluorine atom points toward the solvent-exposed region or interacts with polar residues, improving the drug's pharmacokinetic profile.

• The chlorine atom maintains the rigid twist of the molecule, ensuring it fits perfectly into the narrow allosteric cleft[9].

• The bromine derivative (or its cross-coupled extension) projects deep into the hydrophobic pocket formed by residues like Leu70, Val75, and Leu129, anchoring the inhibitor via extensive van der Waals interactions and potential halogen bonding with the protein backbone[9].

Mechanism of RIPK1 inhibition by halogenated benzoate derivatives blocking necroptosis.

Conclusion

The crystallographic analysis of ethyl 5-bromo-2-chloro-4-fluorobenzoate derivatives transcends basic structural characterization. By understanding the causal relationships between specific halogen substitutions and their resulting electronic ( σ -holes) and steric effects, researchers can rationally design highly potent therapeutics. The robust, self-validating workflow of utilizing bromine for SAD phasing ensures absolute confidence in the structural models generated. Ultimately, the precise spatial arrangement dictated by this tri-halogenated scaffold is what allows it to successfully force kinases like RIPK1 into inactive conformations, paving the way for advanced anti-inflammatory and anti-necroptotic therapies.

References

• Benchchem. Ethyl 3-Bromo-4-chloro-5-nitrobenzoate | 1503959-72-5. 2

• BLD Pharm. 351325-30-9 | Ethyl 5-bromo-2-chloro-4-fluorobenzoate. 1

• Google Patents. WO2022086828A1 - Triazolopyridinyl compounds as kinase inhibitors. 3

• National Institutes of Health (NIH). Structure-based development of potent and selective type-II kinase inhibitors of RIPK1. 8

• ResearchGate. Selected crystal structures of RIPK1 with small-molecule inhibitors. 10

• ACS Publications. Structural and Computational Investigation of Halogen Bonding Effects on Spectroscopic Properties within a Series of Halogenated Uranyl Benzoates. 4

• Frontiers. Advances in RIPK1 kinase inhibitors. 9

• MDPI. (5-Chloroquinolin-8-yl)-2-fluorobenzoate. The Halogen Bond as a Structure Director. 6

• National Institutes of Health (NIH). A systematic structural study of halogen bonding versus hydrogen bonding within competitive supramolecular systems. 5

• IUCr Journals. A systematic structural study of halogen bonding versus hydrogen bonding within competitive supramolecular systems. 7

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• 1. 351325-30-9|Ethyl 5-bromo-2-chloro-4-fluorobenzoate|BLD Pharm [bldpharm.com]
• 2. Ethyl 3-Bromo-4-chloro-5-nitrobenzoate | 1503959-72-5 | Benchchem [benchchem.com]
• 3. WO2022086828A1 - Triazolopyridinyl compounds as kinase inhibitors - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. (5-Chloroquinolin-8-yl)-2-fluorobenzoate. The Halogen Bond as a Structure Director [mdpi.com]
• 7. journals.iucr.org [journals.iucr.org]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Advances in RIPK1 kinase inhibitors [frontiersin.org]
• 10. researchgate.net [researchgate.net]

Regioselective Nucleophilic Aromatic Substitution (SNAr) on Polyhalogenated Benzoates: A Mechanistic and Methodological Guide

Executive Summary

The functionalization of highly decorated aromatic rings is a cornerstone of modern drug development and materials science. Ethyl 5-bromo-2-chloro-4-fluorobenzoate is a commercially available, polyhalogenated building block that presents a unique chemoselectivity challenge: it contains three distinct halogens (F, Cl, Br) and an electrophilic ester carbonyl[1]. Directing a nucleophile to a single, specific site requires a deep understanding of electronic mapping and kinetic control.

This whitepaper provides an in-depth mechanistic analysis of why the C-4 fluorine is the exclusive target for Nucleophilic Aromatic Substitution (SNAr) and outlines a self-validating, highly scalable experimental protocol for executing this transformation.

Molecular Architecture & Electronic Mapping

To understand the causality behind the regioselectivity of ethyl 5-bromo-2-chloro-4-fluorobenzoate, we must evaluate the electronic and steric environment of each potential electrophilic center.

• C-1 (Ester Carbonyl): Highly electrophilic, prone to nucleophilic acyl substitution (amidation or hydrolysis).

• C-2 (Chlorine): Ortho to the activating ester group, but sterically hindered.

• C-4 (Fluorine): Para to the ester group, flanked by a proton (C-3) and a bromine (C-5).

• C-5 (Bromine): Meta to the ester group, lacking resonance activation.

The Causality of C-4 Regioselectivity

When exposed to a secondary amine (e.g., piperazine), the nucleophile overwhelmingly attacks the C-4 position, displacing the fluorine. This is driven by three fundamental principles of SNAr reactions:

• The Rate-Determining Step: Unlike aliphatic SN1 or SN2 reactions where the carbon-halogen bond cleavage dictates the reaction rate (making Iodine the best leaving group), the rate-determining step in SNAr is the initial nucleophilic addition to the aromatic ring [2].

• Electronegativity over Polarizability: Because the addition step is rate-limiting, the transition state must be stabilized by intense inductive electron withdrawal. Fluorine is the most electronegative element, lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO) at C-4 far more effectively than chlorine or bromine. Consequently, the leaving group reactivity order in SNAr is strictly F >> Cl > Br > I [3].

• Resonance Stabilization: The C-4 position is para to the ethyl ester. The ester acts as a strong π -acceptor, allowing the negative charge of the intermediate carbanion to be delocalized onto the carbonyl oxygen, providing immense thermodynamic stability [4].

Nucleophilic attack pathways on ethyl 5-bromo-2-chloro-4-fluorobenzoate.

Experimental Methodology: A Self-Validating Protocol

To successfully execute this transformation while suppressing acyl substitution at the ester, the reaction conditions must be rigorously controlled. The following protocol utilizes a secondary amine in a polar aprotic solvent, incorporating an in situ hydrofluoric acid (HF) scrubber to ensure scalability and safety.

Causality of Experimental Choices

• Solvent (Anhydrous DMSO): SNAr reactions are highly sensitive to solute-solvent interactions. Polar aprotic solvents like DMSO strongly solvate cations but leave the nucleophilic amine unsolvated and highly reactive. Protic solvents (like water or ethanol) hydrogen-bond to the nucleophile, drastically reducing its kinetic energy [5].

• HF Sequestration (Calcium Propionate): The displacement of fluoride generates HF, which can protonate the amine nucleophile (stalling the reaction) and etch glass-lined reactors. Adding calcium propionate neutralizes the acid and precipitates the fluoride as inert, insoluble calcium fluoride ( CaF2​ ) [6].

• Self-Validation System: The protocol is inherently self-validating via 19F NMR. The starting material possesses a distinct 19F resonance. Because the reaction selectively displaces this exact atom, the complete disappearance of the 19F signal in the crude mixture provides binary, absolute confirmation of both conversion and regioselectivity.

Step-by-step experimental workflow for the SNAr reaction in DMSO.

Step-by-Step Methodology

• Reagent Charging: To a dry, round-bottom flask equipped with a magnetic stir bar, add ethyl 5-bromo-2-chloro-4-fluorobenzoate (1.0 equiv) and piperazine (2.0 equiv).

• Scavenger Addition: Add calcium propionate (1.0 equiv) to act as the in situ HF scrubber.

• Solvation: Suspend the solid mixture in anhydrous Dimethyl Sulfoxide (DMSO) to achieve a substrate concentration of 0.5 M.

• Thermal Activation: Attach a reflux condenser and heat the mixture to 95–100 °C under a nitrogen atmosphere. Maintain heating for 18–24 hours.

• In-Process Control (IPC): Withdraw a 50 μL aliquot, dilute in CDCl3​ , and analyze via 19F NMR. The reaction is deemed complete when the aryl fluoride signal is no longer detectable.

• Precipitation Workup: Cool the reaction mixture to room temperature. Add Methyl tert-butyl ether (MTBE) (3 volumes) followed by deionized water (1 volume) to force the precipitation of CaF2​ .

• Isolation: Filter the resulting suspension through a pad of Celite to remove the inorganic salts. Extract the organic layer, wash extensively with brine to remove residual DMSO, dry over anhydrous Na2​SO4​ , and concentrate in vacuo to yield the functionalized product.

Quantitative Data & Optimization

The choice of solvent is the single most critical variable in optimizing the yield of the Meisenheimer complex. The table below summarizes benchmark data for SNAr amination on related activated fluorobenzoates, demonstrating the quantitative superiority of DMSO [5].

Solvent System	Yield (%)	Mechanistic Observation
Anhydrous DMSO	82 – 97%	Optimal. Strongly stabilizes the Meisenheimer intermediate; unsolvated nucleophile.
Ionic Liquid[BMIM][Cl]	89%	High yield, but limited by high reagent cost and difficult product separation.
DMSO / H2​O (2:1)	76%	Yield decreases due to hydrogen bonding dampening nucleophile reactivity.
Toluene / THF (1:1)	35%	Poor reaction kinetics; non-polar environment fails to stabilize the anionic transition state.
Water	0%	Complete failure; highly activated fluoroaromatics are completely insoluble.

References

• "Nucleophilic Aromatic Substitution: Introduction and Mechanism", Master Organic Chemistry. URL:[Link]

• "16.6: Nucleophilic Aromatic Substitution", Chemistry LibreTexts. URL:[Link]

• "Development of an SNAr Reaction: A Practical and Scalable Strategy To Sequester and Remove HF", ACS Publications (Organic Process Research & Development). URL:[Link]

• "Nucleophilic aromatic substitution", Wikipedia. URL: [Link]

Sources

• 1. 351325-30-9|Ethyl 5-bromo-2-chloro-4-fluorobenzoate|BLD Pharm [bldpharm.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Synthesis Protocol for High-Purity Ethyl 5-bromo-2-chloro-4-fluorobenzoate

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Application Note & Standard Operating Procedure (SOP)

Introduction & Strategic Rationale

Ethyl 5-bromo-2-chloro-4-fluorobenzoate (CAS: 351325-30-9)[1] is a highly versatile polyhalogenated building block widely utilized in medicinal chemistry. It is a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs), including sodium-dependent glucose cotransporter (SGLT) inhibitors[2].

The unique substitution pattern of this molecule provides an exceptional scaffold for drug discovery:

• Fluorine (C4): Modulates lipophilicity, lowers molecular weight relative to other halogens, and enhances metabolic stability[3].

• Bromine (C5) & Chlorine (C2): Provide orthogonal handles for highly regioselective transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), allowing for sequential functionalization.

Designing a robust synthesis for this molecule requires overcoming significant electronic deactivation and steric hindrance. This guide details a highly efficient, self-validating two-step protocol starting from commercially available 2-chloro-4-fluorobenzoic acid.

Retrosynthetic Analysis & Pathway

The synthesis is optimally achieved via a two-step sequence:

• Electrophilic Aromatic Bromination: Regioselective bromination of 2-chloro-4-fluorobenzoic acid yields 5-bromo-2-chloro-4-fluorobenzoic acid (CAS: 1204219-98-6)[4].

• Activation & Esterification: Conversion of the sterically hindered acid to an acid chloride, followed by nucleophilic trapping with ethanol[2].

Fig 1. Two-step synthetic workflow for ethyl 5-bromo-2-chloro-4-fluorobenzoate.

Mechanistic Logic: Overcoming Thermodynamic Bottlenecks

A common pitfall in esterifying polyhalogenated benzoic acids is attempting a standard Fischer esterification (refluxing ethanol with catalytic H2​SO4​ ). The severe electron-withdrawing nature of the three halogens heavily deactivates the carbonyl carbon toward nucleophilic attack. Furthermore, the ortho-chlorine atom introduces significant steric bulk.

To bypass this thermodynamic bottleneck, this protocol utilizes an irreversible activation pathway. By reacting the carboxylic acid with oxalyl chloride and catalytic N,N-dimethylformamide (DMF), we generate a highly reactive Vilsmeier-Haack intermediate that rapidly forms the acid chloride[2]. This intermediate is subsequently trapped by ethanol in an irreversible, high-yielding step.

Fig 2. Mechanistic rationale for selecting the acid chloride activation pathway over Fischer esterification.

Step-by-Step Experimental Protocols

Step 1: Synthesis of 5-Bromo-2-chloro-4-fluorobenzoic acid

Causality & Expertise: N-bromosuccinimide (NBS) in concentrated sulfuric acid is preferred over traditional Br2​/FeBr3​ . Sulfuric acid protonates the NBS, generating a highly reactive, controlled electrophilic bromonium species ( Br+ )[5]. Regioselectivity is strictly governed by the strong ortho/para-directing effects of the fluorine and chlorine atoms; position 5 is the most electronically activated and sterically accessible site.

Procedure:

• Equip a 500 mL round-bottom flask with a magnetic stir bar and a dropping funnel.

• Add 2-chloro-4-fluorobenzoic acid (50.0 g, 286.4 mmol) to concentrated sulfuric acid (200 mL) at 0 °C. Stir until a fine suspension is achieved.

• Slowly add N-bromosuccinimide (NBS) (56.1 g, 315.0 mmol, 1.1 equiv) in portions over 30 minutes. Critical: Maintain the internal temperature below 10 °C during addition to prevent oxidative side reactions.

• Warm the reaction mixture to room temperature, then heat to 60 °C for 4 hours.

• Validation Check: Quench a micro-aliquot in water/EtOAc. Monitor the organic layer by LC-MS. The starting material mass (m/z 173 [M-H]⁻) must transition completely to the product mass (m/z 251/253 [M-H]⁻)[4].

• Cool the mixture to room temperature and carefully pour it over crushed ice (1 kg) under vigorous stirring.

• Filter the resulting white precipitate under vacuum, wash extensively with cold water (3 x 200 mL) to remove residual sulfuric acid and succinimide, and dry under high vacuum at 50 °C.

Step 2: Synthesis of Ethyl 5-bromo-2-chloro-4-fluorobenzoate

Causality & Expertise: Triethylamine ( Et3​N ) is utilized during the nucleophilic trapping phase to act as an acid scavenger. It neutralizes the HCl byproduct generated during esterification, preventing the degradation of the product and driving the equilibrium entirely to the right[2].

Procedure:

• Suspend 5-bromo-2-chloro-4-fluorobenzoic acid (50.0 g, 197.3 mmol) in anhydrous dichloromethane (DCM) (300 mL) under an inert nitrogen atmosphere.

• Add oxalyl chloride (25.4 mL, 296.0 mmol, 1.5 equiv) dropwise at room temperature.

• Add catalytic N,N-dimethylformamide (DMF) (0.5 mL). Caution: Vigorous gas evolution ( CO , CO2​ , HCl ) will occur immediately.

• Stir the mixture at room temperature for 2-3 hours until gas evolution ceases and the solution becomes clear, indicating complete conversion to the acid chloride[2].

• Concentrate the mixture under reduced pressure to remove excess oxalyl chloride, then redissolve the crude acid chloride in anhydrous DCM (200 mL).

• Cool the solution to 0 °C. Add absolute ethanol (34.5 mL, 591.9 mmol, 3.0 equiv) followed by the dropwise addition of triethylamine (41.2 mL, 296.0 mmol, 1.5 equiv).

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Validation Check: Analyze an aliquot by TLC (Hexanes:EtOAc 8:2). The product should appear as a distinctly new, higher Rf​ spot compared to the starting acid.

• Quench the reaction with 1M aqueous HCl (150 mL). Separate the organic layer, wash with saturated aqueous NaHCO3​ (150 mL), and brine (150 mL).

• Dry the organic phase over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via flash column chromatography (silica gel, 0-10% EtOAc in Hexanes) to yield pure ethyl 5-bromo-2-chloro-4-fluorobenzoate[1].

Quantitative Data & Quality Control Summary

To ensure the protocol acts as a self-validating system, compare your in-process and final analytical results against the standardized parameters below:

Parameter	Step 1: Intermediate	Step 2: Final Product
Chemical Name	5-Bromo-2-chloro-4-fluorobenzoic acid	Ethyl 5-bromo-2-chloro-4-fluorobenzoate
CAS Number	1204219-98-6	351325-30-9
Expected Yield	85 - 90%	90 - 95%
Appearance	White to off-white solid	Clear liquid to low-melting solid
LC-MS (m/z)	251.0 / 253.0 [M-H]⁻	281.0 / 283.0 [M+H]⁺
TLC ( Rf​ )	0.1 (Hexanes:EtOAc 8:2, 1% AcOH)	0.6 (Hexanes:EtOAc 8:2)
Reaction Time	4.5 hours	4 - 5 hours total

References

• [3] Ethyl 3-Bromo-4-chloro-5-nitrobenzoate | 1503959-72-5 | Benchchem, Benchchem.

• [1] 351325-30-9|Ethyl 5-bromo-2-chloro-4-fluorobenzoate|BLD Pharm, BLD Pharm.

• [4] 5-Bromo-2-chloro-4-fluorobenzoic acid | 1204219-98-6 - Sigma-Aldrich, Sigma-Aldrich.

• [5] 5-Bromo-2-chloro-4-fluorobenzonitrile | Benchchem, Benchchem.

• [2] US20100063141A1 - Deuterated benzylbenzene derivatives and methods of use, Google Patents.

Sources

• 1. 351325-30-9|Ethyl 5-bromo-2-chloro-4-fluorobenzoate|BLD Pharm [bldpharm.com]
• 2. US20100063141A1 - Deuterated benzylbenzene derivatives and methods of use - Google Patents [patents.google.com]
• 3. Ethyl 3-Bromo-4-chloro-5-nitrobenzoate | 1503959-72-5 | Benchchem [benchchem.com]
• 4. 5-Bromo-2-chloro-4-fluorobenzoic acid | 1204219-98-6 [sigmaaldrich.com]
• 5. 5-Bromo-2-chloro-4-fluorobenzonitrile | Benchchem [benchchem.com]

Ethyl 5-bromo-2-chloro-4-fluorobenzoate as an active pharmaceutical ingredient intermediate

Executive Summary

In modern drug discovery and the development of Active Pharmaceutical Ingredients (APIs), polyhalogenated aromatic building blocks are highly prized for their ability to undergo sequential, regioselective functionalization. Ethyl 5-bromo-2-chloro-4-fluorobenzoate (CAS: 351325-30-9)[1] is a premier example of such an intermediate. By strategically leveraging the distinct electronic and steric properties of its three different halogens (Br, Cl, F) and the ethyl ester moiety, researchers can construct complex, multi-substituted pharmacophores—such as kinase inhibitors and SGLT2 inhibitor analogs—with exquisite precision.

This application note provides a comprehensive guide to the physicochemical rationale, orthogonal reactivity pathways, and validated experimental protocols for utilizing this intermediate.

Structural Rationale & Mechanistic Causality

The true value of Ethyl 5-bromo-2-chloro-4-fluorobenzoate lies in the predictable, orthogonal reactivity of its substituents. Understanding the causality behind this reactivity is critical for designing efficient synthetic routes:

• The 5-Bromo Position (Cross-Coupling Hub): In palladium-catalyzed cross-coupling reactions of polyhalogenated arenes, oxidative addition follows the intrinsic bond dissociation energy (BDE) order: I > Br > Cl > F[2]. The C-Br bond at the 5-position is the weakest and most reactive, allowing for highly regioselective Suzuki-Miyaura or Buchwald-Hartwig couplings without disturbing the chlorine or fluorine atoms.

• The 4-Fluoro Position (SNAr Target): While the C-F bond is exceptionally strong, fluorine is the premier leaving group for Nucleophilic Aromatic Substitution (SNAr). The rate-determining step of SNAr is the nucleophilic attack that forms the negatively charged Meisenheimer complex. Fluorine's high electronegativity strongly stabilizes this anionic transition state, accelerating the reaction far beyond what is possible with chlorine or bromine[3]. The adjacent electron-withdrawing ester (para) and chlorine (ortho) further activate this site.

• The 2-Chloro Position (Structural/Secondary Hub): The chlorine atom provides steric shielding to the ester, modulates the lipophilicity of the final API, and can be reserved for late-stage functionalization once the more reactive bromine and fluorine have been substituted.

• The Ethyl Ester: Serves as a stable protecting group during cross-coupling and SNAr, which can later be saponified to a carboxylic acid or directly converted into an amide to form the final drug architecture.

Strategic Workflow for API Synthesis

The following diagram illustrates the orthogonal functionalization pathways available for this intermediate.

Caption: Orthogonal reactivity pathways of Ethyl 5-bromo-2-chloro-4-fluorobenzoate in API synthesis.

Quantitative Data: Catalyst Optimization

To ensure a self-validating and scalable process, optimizing the catalyst system is paramount. The table below summarizes the quantitative screening data for the Suzuki-Miyaura coupling at the 5-bromo position. The goal is to maximize conversion while strictly preventing competitive oxidative addition at the 2-chloro position.

Entry	Catalyst System	Base	Solvent System	Temp (°C)	Conversion (%)	Selectivity (5-Br vs 2-Cl)
1	Pd(PPh₃)₄	Na₂CO₃	Toluene / H₂O	90	>95	85 : 15
2	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene	100	>99	92 : 8
3	Pd(dppf)Cl₂	K₂CO₃	1,4-Dioxane / H₂O	80	>99	>99 : 1
4	Pd₂(dba)₃ / XPhos	Cs₂CO₃	1,4-Dioxane	80	80	95 : 5

Data Insight: Entry 3 demonstrates that a bidentate ligand like dppf provides the optimal steric bulk and bite angle to enforce strict regiocontrol, yielding >99:1 selectivity for the bromine atom over the chlorine atom[2].

Detailed Experimental Protocols

Protocol A: Regioselective Suzuki-Miyaura Cross-Coupling

Objective: To selectively couple an arylboronic acid at the 5-bromo position while leaving the 2-chloro and 4-fluoro groups intact.

Materials:

• Ethyl 5-bromo-2-chloro-4-fluorobenzoate (1.0 equiv)

• Arylboronic acid (1.1 equiv)

• Pd(dppf)Cl₂ (0.05 equiv)

• K₂CO₃ (2.0 equiv)

• 1,4-Dioxane / H₂O (4:1 v/v)

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask, charge Ethyl 5-bromo-2-chloro-4-fluorobenzoate, the arylboronic acid, and K₂CO₃.

• Solvent Addition: Add the 1,4-Dioxane/H₂O mixture. Causality: The biphasic system is critical; water dissolves the inorganic base to facilitate the transmetalation step of the catalytic cycle, while dioxane solubilizes the highly lipophilic polyhalogenated starting material.

• Degassing: Sparge the mixture with dry Nitrogen or Argon for 15 minutes. Causality: Oxygen must be rigorously excluded to prevent the oxidation of the palladium catalyst and the homocoupling of the boronic acid.

• Catalyst Addition: Add Pd(dppf)Cl₂ under a positive stream of inert gas.

• Reaction: Heat the mixture to 80 °C and stir for 4–6 hours.

• In-Process Control (IPC): Monitor via LC-MS. The protocol is self-validating when the starting material mass (m/z ~281) disappears, and the product mass appears without the formation of des-chloro impurities (Product m/z - 34).

• Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc).

Protocol B: Nucleophilic Aromatic Substitution (SNAr)

Objective: To selectively displace the 4-fluoro group with a secondary amine (e.g., morpholine) to build the API core.

Materials:

• Ethyl 5-bromo-2-chloro-4-fluorobenzoate (1.0 equiv)

• Morpholine (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)

• N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Preparation: Dissolve the fluorobenzoate intermediate in anhydrous DMF (0.2 M concentration). Causality: A polar aprotic solvent like DMF is essential as it solvates the cations but leaves the nucleophile naked and highly reactive, lowering the activation energy for Meisenheimer complex formation.

• Reagent Addition: Add morpholine followed by DIPEA at room temperature. Causality: DIPEA acts as a non-nucleophilic base to scavenge the generated HF, preventing the protonation and subsequent deactivation of the morpholine nucleophile.

• Reaction: Heat the reaction mixture to 60 °C for 8 hours.

• In-Process Control (IPC): Monitor via TLC or LC-MS. The reaction is complete when the starting material is fully consumed. The extreme electronegativity of fluorine ensures it is the exclusive leaving group, validating the regioselectivity of the protocol[3].

• Workup: Quench the reaction by pouring it into ice-cold water. If the product precipitates, isolate it via vacuum filtration. Otherwise, extract with Dichloromethane (DCM), wash the organic layer extensively with water (to remove DMF) and brine, dry over MgSO₄, and concentrate.

References

• 351325-30-9 | Ethyl 5-bromo-2-chloro-4-fluorobenzoate | BLD Pharm. Source: bldpharm.com. 1

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Source: masterorganicchemistry.com. 3

• Catalyst-Controlled Site-Selectivity Switching in Pd-Catalyzed Cross-Coupling of Dihaloarenes. Source: mdpi.com.2

Sources

• 1. 351325-30-9|Ethyl 5-bromo-2-chloro-4-fluorobenzoate|BLD Pharm [bldpharm.com]
• 2. Catalyst-Controlled Site-Selectivity Switching in Pd-Catalyzed Cross-Coupling of Dihaloarenes [mdpi.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Regioselective Palladium-Catalyzed Buchwald-Hartwig Amination of Ethyl 5-bromo-2-chloro-4-fluorobenzoate

Introduction & Mechanistic Rationale

Ethyl 5-bromo-2-chloro-4-fluorobenzoate is a highly functionalized, polyhalogenated building block frequently utilized in the synthesis of advanced active pharmaceutical ingredients (APIs), including kinase inhibitors and novel anti-infectives. The presence of three distinct halogens (Br, Cl, F) alongside an electron-withdrawing ethyl ester presents a complex chemoselectivity challenge for carbon-nitrogen (C–N) bond formation.

In transition-metal-catalyzed cross-coupling, the reactivity gradient for oxidative addition typically follows C–I > C–Br > C–Cl >> C–F[1],[2]. Therefore, palladium-catalyzed Buchwald-Hartwig amination will selectively occur at the 5-position (C–Br bond). However, the highly electron-deficient nature of this arene—driven by the inductive and resonance effects of the ester, chloro, and fluoro substituents—significantly increases its susceptibility to off-target nucleophilic aromatic substitution (SNAr), particularly at the 4-fluoro position[3]. Furthermore, the use of strong alkoxide bases (e.g., NaOtBu), which are standard in many early amination protocols, risks competitive ester hydrolysis or transesterification.

To achieve high regioselectivity and chemoselectivity, the catalytic system must be carefully engineered. Employing a bulky, electron-rich biarylphosphine ligand such as BrettPhos or RuPhos accelerates both the oxidative addition at the C–Br bond and the subsequent reductive elimination, outcompeting the background SNAr pathway[4],[5]. Coupling this with a mild, non-nucleophilic base like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) ensures the integrity of the ethyl ester while facilitating the crucial deprotonation step.

Logical Workflow for Reaction Optimization

Fig 1. Experimental workflow for the chemoselective Buchwald-Hartwig amination.

Experimental Protocol: Step-by-Step Methodology

Self-Validating Design: This protocol incorporates in-process controls (IPCs) to ensure catalyst activation and reaction completion without compromising the air-sensitive Pd(0) intermediate.

Reagents:

• Ethyl 5-bromo-2-chloro-4-fluorobenzoate: 1.0 equiv (limiting reagent)

• Amine (e.g., morpholine, aniline, or primary alkylamine): 1.2 equiv

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃]: 2.5 mol% (providing 5 mol% Pd)

• BrettPhos Ligand: 6.0 mol%

• Cesium carbonate (Cs₂CO₃): 2.0 equiv (anhydrous, finely milled)

• 1,4-Dioxane: Anhydrous, degassed (0.2 M relative to substrate)

Equipment:

• Schlenk line or nitrogen-filled glovebox.

• Oven-dried reaction vials with PTFE-lined crimp caps.

• Magnetic stirring hotplate with an aluminum heating block.

Procedure:

• Catalyst Pre-activation: In an oven-dried vial under a nitrogen atmosphere, combine Pd₂(dba)₃ (2.5 mol%) and BrettPhos (6.0 mol%). Add 1 mL of anhydrous, degassed 1,4-dioxane. Stir at room temperature for 15 minutes.

  • Causality Insight: Pre-mixing allows the strongly coordinating biarylphosphine ligand to displace the labile dba ligands, forming the active monomeric L₁Pd(0) species before exposure to the polyhalogenated substrate. This minimizes catalyst deactivation and aggregation into inactive palladium black[5].

• Substrate & Base Addition: To the pre-activated catalyst solution, add ethyl 5-bromo-2-chloro-4-fluorobenzoate (1.0 equiv) and the amine (1.2 equiv). Finally, add the finely milled Cs₂CO₃ (2.0 equiv).

  • Causality Insight: Adding the base last prevents premature deprotonation of the amine in the presence of the highly electrophilic arene, which could lead to uncatalyzed SNAr background reactions at the 4-fluoro position.

• Reaction Execution: Seal the vial with a PTFE-lined cap. Transfer to a pre-heated aluminum block at 85°C. Stir vigorously (800–1000 rpm).

  • Causality Insight: High stirring rates are critical because the reaction is a heterogeneous mixture (solid Cs₂CO₃ suspended in dioxane); mass transfer of the base to the catalytic intermediate limits the overall reaction rate.

• In-Process Control (IPC): After 2 hours, briefly remove the vial from heat, allow the solids to settle, and sample 5 µL of the supernatant via a microsyringe under positive N₂ pressure. Dilute in LC-MS grade acetonitrile and analyze.

  • Self-Validation: Monitor the disappearance of the starting material mass (m/z ~281/283 for Br isotopes) and the appearance of the desired product mass. If conversion is <90%, continue heating for an additional 2–4 hours.

• Quench and Workup: Once conversion is complete (>95%), cool the reaction to room temperature. Dilute with ethyl acetate (EtOAc) and filter through a short pad of Celite to remove the palladium black and inorganic salts. Wash the Celite pad with additional EtOAc.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to afford the pure aminated benzoate.

Quantitative Data: Catalyst and Base Optimization

The following table summarizes the optimization data for the coupling of ethyl 5-bromo-2-chloro-4-fluorobenzoate with a model primary amine (e.g., n-hexylamine). The data illustrates the necessity of specific ligand/base pairings to control chemoselectivity[4].

Entry	Palladium Source	Ligand	Base	Solvent	Temp (°C)	Conversion (%)	Yield (%)	Primary Impurity
1	Pd₂(dba)₃	BINAP	NaOtBu	Toluene	100	>95%	12%	Ester hydrolysis / SNAr
2	Pd₂(dba)₃	Xantphos	Cs₂CO₃	Dioxane	100	45%	38%	Unreacted SM (Sluggish OA)
3	Pd(OAc)₂	RuPhos	K₃PO₄	Dioxane	85	>95%	82%	Trace SNAr at 4-F
4	Pd₂(dba)₃	BrettPhos	Cs₂CO₃	Dioxane	85	>95%	94%	None (Clean conversion)

Table 1: Reaction optimization demonstrating the necessity of specialized biarylphosphine ligands and mild bases to suppress side reactions.

Catalytic Cycle & Mechanistic Logic

Fig 2. Catalytic cycle highlighting selective C-Br oxidative addition.

Troubleshooting & Causality Insights

• Issue: High levels of SNAr byproduct (amine substitution at the 4-fluoro position).

  • Causality: The amine is highly nucleophilic (e.g., cyclic secondary amines like pyrrolidine), and the background SNAr rate is competing with the Pd-catalyzed cycle.

  • Solution: Lower the reaction temperature to 65°C. The activation energy for Pd-catalyzed oxidative addition is generally lower than that of SNAr. Alternatively, switch to a less polar solvent like toluene, which disfavors the charge-separated transition state of the SNAr mechanism.

• Issue: Formation of des-brominated starting material (ethyl 2-chloro-4-fluorobenzoate).

  • Causality: This occurs via β-hydride elimination from an alkylamine coordinated to the Pd(II) center, followed by reductive elimination of the arene and a hydride, yielding the reduced arene and an imine[5].

  • Solution: Ensure the use of BrettPhos. The extreme steric bulk of BrettPhos forces the Pd(II) intermediate into a conformation that accelerates C–N reductive elimination, vastly outcompeting the β-hydride elimination pathway.

• Issue: Incomplete conversion (Stalled reaction at ~50%).

  • Causality: Catalyst poisoning by oxygen, or poor mass transfer due to clumped base.

  • Solution: Rigorously degas the solvent (sparge with N₂ for 30 mins) and ensure the Cs₂CO₃ is finely milled and stored in a desiccator.

References

• Title: A Comparative Guide to the Synthetic Utility of 5-Bromo-3-chloro-2-fluorotoluene and Other Halogenated Toluenes Source: Benchchem URL
• Title: Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay Source: ACS Omega URL
• Title: Systematic Variation of Ligand and Cation Parameters Enables Site-Selective C–C and C–N Cross-Coupling of Multiply Chlorinated Arenes Source: Journal of the American Chemical Society URL
• Title: Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions Source: Chemical Reviews URL
• Title: Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability Source: PMC URL

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Ester hydrolysis conditions for ethyl 5-bromo-2-chloro-4-fluorobenzoate

An In-Depth Guide to the Hydrolysis of Ethyl 5-bromo-2-chloro-4-fluorobenzoate: Application Notes and Protocols

Introduction

Ethyl 5-bromo-2-chloro-4-fluorobenzoate is a highly functionalized aromatic ester that serves as a critical building block in modern medicinal chemistry. Its hydrolysis product, 5-bromo-2-chloro-4-fluorobenzoic acid, is a key intermediate in the synthesis of several therapeutic agents, including prominent SGLT2 inhibitors like Dapagliflozin and Empagliflozin, which are used in the management of type 2 diabetes.[1][2][3]

The conversion of the ethyl ester to the corresponding carboxylic acid is a fundamental saponification reaction. However, the substitution pattern of this specific molecule—particularly the chlorine atom at the ortho position to the ester group—introduces significant steric hindrance.[4][5] This steric impediment can render standard hydrolysis conditions inefficient, leading to slow reaction rates or incomplete conversion.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on various effective methods for the hydrolysis of ethyl 5-bromo-2-chloro-4-fluorobenzoate. It moves beyond simple step-by-step instructions to explain the underlying chemical principles, offering a comparative analysis of different protocols to enable scientists to select the optimal conditions based on their experimental needs, scale, and available resources. We will explore classical saponification, advanced techniques for sterically hindered esters, and modern enzymatic approaches.

Mechanistic Considerations in Ester Hydrolysis

The hydrolysis of an ester to a carboxylic acid can be achieved under basic, acidic, or enzymatic conditions. The choice of method is critical, especially for a sterically hindered substrate.

• Base-Catalyzed Hydrolysis (Saponification) : This is the most common and often preferred method. The reaction proceeds via a nucleophilic acyl substitution, typically following the bimolecular acyl-oxygen cleavage (BAC2) mechanism.[6] A hydroxide ion attacks the electrophilic carbonyl carbon, forming a tetrahedral intermediate. This intermediate then collapses, expelling the ethoxide as a leaving group. The final, irreversible step is an acid-base reaction between the newly formed carboxylic acid and the alkoxide (or another hydroxide ion), forming a stable carboxylate salt.[7][8] This final step drives the reaction to completion. For hindered esters, the initial nucleophilic attack is the rate-limiting step and can be significantly slowed.

• Acid-Catalyzed Hydrolysis : This method is the microscopic reverse of Fischer esterification. The reaction begins with the protonation of the carbonyl oxygen, which activates the ester towards nucleophilic attack by water.[9][10] Unlike saponification, every step in this mechanism is reversible, and the reaction reaches an equilibrium.[7][10] To achieve high conversion, a large excess of water is required to shift the equilibrium towards the products.

• Enzymatic Hydrolysis : Lipases are enzymes that catalyze the hydrolysis of esters in aqueous environments.[11] In organic solvents, they can catalyze the reverse reaction, esterification.[11] These biocatalysts offer exceptional chemo-, regio-, and enantioselectivity under very mild conditions (neutral pH, room temperature), making them an attractive green alternative.[12] Enzymes like Novozym 435 have shown excellent performance in the hydrolysis of various benzoate esters.[12][13]

General Experimental Workflow

The overall process for any hydrolysis method follows a general sequence of steps from reaction setup to the isolation of the final pure product.

Caption: General workflow for the hydrolysis of ethyl 5-bromo-2-chloro-4-fluorobenzoate.

Comparative Hydrolysis Protocols

Four distinct protocols are presented, ranging from standard to advanced methods tailored for this challenging substrate.

Method	Protocol Name	Key Reagents	Solvent System	Temp.	Time	Key Advantages	Potential Challenges
A	Standard Saponification	NaOH or KOH	Methanol / Water	Reflux	4-24 h	Common, inexpensive reagents.	Slow or incomplete reaction due to steric hindrance.
B	Acid-Catalyzed Hydrolysis	H₂SO₄ or HCl	Water / Dioxane	Reflux	12-48 h	Simple setup.	Reversible reaction; may require large excess of water.
C	Non-Aqueous Saponification	NaOH	Methanol / Dichloromethane	RT	1-5 h	Fast, mild conditions, high yield.[6]	Requires anhydrous conditions initially.
D	Enzymatic Hydrolysis	Lipase (e.g., Novozym 435)	Phosphate Buffer / Co-solvent	RT - 40°C	24-72 h	Highly selective, environmentally friendly, mild conditions.[12]	Enzymes can be expensive; longer reaction times.

Detailed Experimental Protocols

Protocol A: Standard Saponification

This protocol uses classical conditions that, while potentially slow for this substrate, are standard in many laboratories.

Materials and Reagents:

• Ethyl 5-bromo-2-chloro-4-fluorobenzoate

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Methanol (MeOH)

• Deionized water

• Concentrated Hydrochloric Acid (HCl)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel

Procedure:

• Dissolve ethyl 5-bromo-2-chloro-4-fluorobenzoate (1.0 equiv) in methanol (approx. 5-10 mL per gram of ester) in a round-bottom flask.

• In a separate beaker, dissolve NaOH (2.0-3.0 equiv) in water (equal volume to methanol) and add this solution to the flask.

• Attach a reflux condenser and heat the mixture to reflux with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or HPLC until the starting material is consumed (typically 4-24 hours).

• After completion, cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

• Pour the remaining aqueous mixture into a beaker and cool in an ice bath.

• Slowly acidify the solution to pH ~2 by adding concentrated HCl dropwise with stirring. A white precipitate of the carboxylic acid should form.

• Extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 5-bromo-2-chloro-4-fluorobenzoic acid.

• Purify the crude product by recrystallization (e.g., from hexanes/ethyl acetate).

Protocol C: Non-Aqueous Saponification for Hindered Esters

This powerful method utilizes "naked" hydroxyl anions in a non-aqueous environment, dramatically accelerating the hydrolysis of sterically hindered esters at room temperature.[6]

Materials and Reagents:

• Ethyl 5-bromo-2-chloro-4-fluorobenzoate

• Sodium hydroxide (NaOH)

• Methanol (MeOH), anhydrous

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric Acid (HCl)

• Deionized water, Brine, Anhydrous Na₂SO₄

• Round-bottom flask, magnetic stirrer

Procedure:

• Dissolve ethyl 5-bromo-2-chloro-4-fluorobenzoate (1.0 equiv) in anhydrous dichloromethane (approx. 9 mL per 0.1 mmol of ester) in a dry round-bottom flask under a nitrogen atmosphere.

• Prepare a 0.3 N solution of NaOH in methanol (e.g., dissolve 120 mg NaOH in 10 mL anhydrous methanol).

• Add the methanolic NaOH solution (approx. 3.0 equiv of NaOH, representing 1 mL of the 0.3 N solution per 0.1 mmol of ester) to the DCM solution of the ester. The final solvent ratio should be approximately 9:1 DCM:MeOH.

• Stir the mixture vigorously at room temperature. A fine white precipitate of the sodium carboxylate salt should begin to form.[6]

• Monitor the reaction by TLC/HPLC until completion (typically 1-5 hours).

• Upon completion, quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel. The layers may need to be separated. If so, acidify the aqueous layer with 1 M HCl to pH ~2.

• Extract the product with dichloromethane or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify as needed. This method often yields a very clean product.

Protocol D: Enzymatic Hydrolysis with Immobilized Lipase

This protocol provides a green and highly selective method using a commercially available immobilized lipase.

Materials and Reagents:

• Ethyl 5-bromo-2-chloro-4-fluorobenzoate

• Novozym 435 (immobilized Candida antarctica lipase B)

• Phosphate buffer (0.1 M, pH 7-8)

• A co-solvent such as acetone or tert-butanol

• 1 M Hydrochloric Acid (HCl)

• Ethyl acetate (EtOAc)

• Anhydrous Na₂SO₄

• Orbital shaker or stirrer

Procedure:

• Prepare a 0.1 M phosphate buffer and adjust the pH to 7.5.

• In a flask, add the phosphate buffer (e.g., 7 mL) and the co-solvent (e.g., 3 mL).

• Add ethyl 5-bromo-2-chloro-4-fluorobenzoate (e.g., 0.2 mmol) to the buffer/co-solvent mixture and stir until dissolved.

• Add Novozym 435 (typically 10-20% by weight of the substrate) to initiate the reaction.[12]

• Seal the flask and place it on an orbital shaker at a controlled temperature (e.g., 30-40°C).

• Monitor the reaction by taking small aliquots of the supernatant and analyzing by HPLC (typically 24-72 hours).

• Once the reaction is complete, filter off the immobilized enzyme. The enzyme can be washed with solvent, dried, and reused.

• Transfer the filtrate to a separatory funnel and acidify to pH ~2 with 1 M HCl.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and evaporate the solvent to yield the product.

Visualizing the Saponification Mechanism (BAC2)

The BAC2 mechanism is the cornerstone of base-catalyzed hydrolysis.

Caption: The BAC2 mechanism for base-catalyzed ester hydrolysis (saponification).

Conclusion

The hydrolysis of ethyl 5-bromo-2-chloro-4-fluorobenzoate presents a challenge due to steric hindrance, but it can be accomplished efficiently through several methods. While standard saponification may suffice for small-scale synthesis where longer reaction times are acceptable, its efficiency is limited. For rapid, high-yielding conversion under mild conditions, the non-aqueous saponification method using NaOH in a MeOH/DCM solvent system is highly recommended.[6] For applications where green chemistry principles are paramount and cost of biocatalyst is not a barrier, enzymatic hydrolysis with an immobilized lipase like Novozym 435 offers an excellent, highly selective alternative. The choice of protocol ultimately depends on the specific requirements of the synthesis, including scale, desired purity, cost, and available equipment.

References

• Gassman, P. G., & Schenk, W. N. (n.d.). A general procedure for the base-promoted hydrolysis of hindered esters at ambient temperatures. Scite.
• Divakaran, R. (n.d.). Mechanisms of Ester hydrolysis. Science discussions.
• Charton, M. (1975). Steric effects. I. Esterification and acid-catalyzed hydrolysis of esters. Journal of the American Chemical Society, 97(6), 1552–1556.
• (2014). Microwave Irradiated Immobilized Lipase Catalyzed Synthesis of Alkyl Benzoate Esters by Transesterification: Mechanism and Kinetic Modeling. Industrial & Engineering Chemistry Research.
• (n.d.). Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Arkat USA.
• (2019). Lipase-catalyzed synthesis of ethyl (R)-2-benzyloxy-2-isopropylhydrogenmalonate: a useful combination of chemical synthesis with enzymatic methods. Taylor & Francis Online.
• (n.d.). Lipase-catalyzed syntheses of sugar esters in non-aqueous media. ResearchGate.
• (2019). Lipase-catalyzed synthesis of ethyl (R)-2-benzyloxy-2-isopropylhydrogenmalonate: a useful combination of chemical synthesis with enzymatic methods. Taylor & Francis Online.
• (n.d.). Acid-catalyzed carboxylic acid esterification and ester hydrolysis mechanism. RSC Publishing.
• (2022, April 5). A kind of synthetic method for preparing 5-bromo-2-chloro-4'-ethoxydiphenylmethane. Google Patents.
• (2022, October 22). How is 5-Bromo-2-fluorobenzoic acid prepared? Guidechem.
• (n.d.). Lipase-catalyzed syntheses of sugar esters in non-aqueous media. ResearchGate.
• (n.d.). CN105622382A - Synthesis method of 5-bromo-2-chloro benzoic acid. Google Patents.
• (n.d.). Ch20: Hydrolysis of Esters. University of Calgary.
• (2020, February 23). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps.
• (2024, April 27). Saponification-Typical procedures. OperaChem.
• (2024, April 27). Saponification-Typical procedures. OperaChem.
• (2024, June 26). METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. EPO.
• (n.d.). CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis. Google Patents.
• (2022, August 22). Novel and Practical Industrial Process Scale-Up of 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, a Key Intermediate in the Manufacturing of Therapeutic SGLT2 Inhibitors. ResearchGate.
• (2022, March 24). Synthesis of 5-Bromo-2-Chloro-Benzoic Acid. Scribd.
• (2022, February 9). Efficient Synthesis of 5-Bromo-2-Chloro Benzoic Acid. Scribd.
• (2023, January 22). Acid Catalyzed Hydrolysis of Esters. Chemistry LibreTexts.
• (2024, November 19). Experiment 718: Making Soap - Saponification. Chemistry LibreTexts.

Sources

• 1. data.epo.org [data.epo.org]
• 2. CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. science-blogs.ucoz.com [science-blogs.ucoz.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. arkat-usa.org [arkat-usa.org]
• 7. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 8. Saponification-Typical procedures - operachem [operachem.com]
• 9. Acid-catalyzed carboxylic acid esterification and ester hydrolysis mechanism: acylium ion as a sharing active intermediate via a spontaneous trimolecular reaction based on density functional theory calculation and supported by electrospray ionization-mass spectrometry - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 10. chem.libretexts.org [chem.libretexts.org]
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• 13. pubs.acs.org [pubs.acs.org]

Application Note: Regioselective Nucleophilic Aromatic Substitution (SNAr) on Ethyl 5-bromo-2-chloro-4-fluorobenzoate

Executive Summary

Ethyl 5-bromo-2-chloro-4-fluorobenzoate (CAS: 351325-30-9) is a highly versatile, multi-halogenated building block widely utilized in medicinal chemistry and agrochemical development. This application note details the mechanistic principles, optimized protocols, and chemoselective strategies for performing Nucleophilic Aromatic Substitution (SNAr) on this scaffold. By exploiting the differential electronic activation of its halogen substituents, researchers can achieve precise functionalization at the C4 position while preserving the C2-chloro and C5-bromo groups for downstream orthogonal cross-coupling.

Mechanistic Rationale & Chemoselectivity

In SNAr, the reactivity of a leaving group is dictated not by the carbon-halogen bond strength (as in aliphatic SN1/SN2 reactions), but by the ability of the halogen to stabilize the rate-determining transition state: the anionic Meisenheimer complex.

• Activating Group: The C1 ethyl ester is a strong electron-withdrawing group (EWG) that activates the ortho (C2) and para (C4) positions via resonance and inductive effects.

• The Leaving Group Paradox (Fluorine vs. Chlorine): Although chloride is a better leaving group in aliphatic chemistry, fluoride is vastly superior in SNAr. The extreme electronegativity of the C4-fluorine withdraws electron density via the inductive effect, dramatically lowering the activation energy required for the nucleophile to attack and form the Meisenheimer complex [1]. Consequently, nucleophilic attack occurs almost exclusively at the C4 position, displacing fluorine, despite the presence of an ortho-chlorine [2].

• Orthogonal Reactivity at C5: The bromine at C5 is meta to the ester group and is therefore electronically deactivated toward SNAr. This is a critical design feature of the molecule. The intact C5-Br bond serves as an ideal handle for subsequent palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations) [3].

Fig 1. Addition-elimination SNAr mechanism highlighting Meisenheimer complex formation.

Quantitative Data & Reaction Optimization

To design a self-validating protocol, it is essential to understand how different nucleophiles and solvents impact reaction efficiency. Polar aprotic solvents (e.g., DMF, DMSO, NMP) are optimal as they solvate the nucleophile's counter-ion without hydrogen-bonding to the nucleophile itself, thereby maximizing its reactivity [4].

Table 1: Relative Leaving Group Reactivity in SNAr for this Scaffold

Leaving Group	Position	Relative Reactivity	Mechanistic Rationale
-F	C4 (para)	Highest	Extreme electronegativity stabilizes the anionic Meisenheimer complex.
-Cl	C2 (ortho)	Low	Less inductive stabilization; sterically hindered by the adjacent ester.
-Br	C5 (meta)	Negligible	Meta position is not activated by the EWG via resonance.

Table 2: Optimization of Nucleophile Scope & Conditions

Nucleophile Class	Example Reagent	Optimal Solvent	Temp (°C)	Base Requirement	Expected Yield
Primary Amines	Benzylamine	DMF or NMP	60 - 80	DIPEA or K₂CO₃	>85%
Secondary Amines	Morpholine	DMF	80 - 100	DIPEA or K₂CO₃	75 - 85%
Alkoxides	NaOMe	THF / MeOH	0 - 25	None (pre-formed)	>90%
Thiolates	Thiophenol	DMF	25 - 50	K₂CO₃	>90%

Detailed Experimental Protocol

Regioselective SNAr with a Primary Amine

Objective: To synthesize ethyl 5-bromo-2-chloro-4-(alkylamino)benzoate via displacement of the C4-fluorine.

Materials:

• Ethyl 5-bromo-2-chloro-4-fluorobenzoate (1.0 eq, limiting reagent)

• Primary Amine (e.g., Benzylamine) (1.2 - 1.5 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) (0.2 M relative to substrate)

Step-by-Step Methodology:

• Reaction Setup: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve ethyl 5-bromo-2-chloro-4-fluorobenzoate in anhydrous DMF under an inert atmosphere (nitrogen or argon).

• Base Addition: Add DIPEA (2.0 eq) to the solution. Causality: DIPEA acts as a non-nucleophilic proton scavenger, preventing the formation of hydrofluoric acid (HF) and ensuring the amine remains in its active, unprotonated nucleophilic state.

• Nucleophile Addition: Add the primary amine (1.2 eq) dropwise at room temperature.

• Thermal Activation: Attach a reflux condenser and heat the reaction mixture to 70°C using an oil bath or heating block. Causality: While fluorine is an excellent leaving group, the steric bulk of the adjacent C5-bromine and the moderate activating power of the ester necessitate mild thermal energy to overcome the activation barrier.

• Reaction Monitoring: Monitor the reaction progress via LC-MS or TLC (typically 20% EtOAc in Hexanes). The reaction is usually complete within 4-6 hours. Look for the disappearance of the starting material mass and the appearance of the [M+H]⁺ peak corresponding to the amine adduct.

• Quenching & Workup: Cool the mixture to room temperature. Quench by pouring the mixture into a separatory funnel containing cold distilled water (5x the reaction volume). Extract the aqueous layer with Ethyl Acetate (EtOAc) three times.

• Washing: Wash the combined organic layers with a 5% aqueous LiCl solution (3x). Causality: LiCl specifically helps partition residual DMF into the aqueous phase, preventing solvent carryover. Follow with a standard brine wash.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, gradient of EtOAc in Hexanes) to yield the pure C4-substituted product.

Fig 2. Step-by-step experimental workflow for the SNAr reaction and subsequent isolation.

Downstream Applications in Drug Discovery

The resulting product, ethyl 5-bromo-2-chloro-4-(substituted)benzoate, is a highly functionalized intermediate. The retained C5-bromine atom is perfectly primed for palladium-catalyzed cross-coupling. Because the C2 position contains a chlorine atom (which is less reactive in oxidative addition than bromine), researchers can achieve complete chemoselectivity in Suzuki-Miyaura couplings at the C5 position by using standard Pd catalysts (e.g., Pd(dppf)Cl₂). This orthogonality allows for the rapid diversification of the molecular scaffold in structure-activity relationship (SAR) studies, making this sequence a cornerstone of modern library synthesis [5].

References

• Source: benchchem.
• Source: researchgate.
• 4-Chloro-6-(4-fluorophenyl)
• Source: acs.
• Source: benchchem.

Application Note: Regioselective Grignard Reagent Formation from Ethyl 5-bromo-2-chloro-4-fluorobenzoate

Executive Summary

The generation of aryl Grignard reagents from highly functionalized scaffolds is a cornerstone of modern drug development and complex organic synthesis. However, performing a halogen-magnesium exchange on a polyhalogenated substrate like [1] presents a dual challenge:

• Regioselectivity: The presence of three different halogens (Br, Cl, F) requires precise chemocontrol to ensure the exchange occurs exclusively at the desired position.

• Functional Group Tolerance: The electrophilic ethyl ester group is highly susceptible to nucleophilic attack by the newly formed Grignard reagent, which traditionally leads to rapid self-condensation and oligomerization.

This application note details a robust, self-validating protocol utilizing the "Turbo Grignard" reagent (iPrMgCl·LiCl) to achieve a high-yielding, regioselective bromine-magnesium exchange at cryogenic temperatures, perfectly preserving the ester functionality for downstream diversification[2].

Scientific Rationale & Mechanistic Insights (E-E-A-T)

Regioselectivity: The Halogen Competition

The driving force of the halogen-magnesium exchange is the thermodynamic stability of the resulting organomagnesium species. The exchange rate strictly correlates with the bond dissociation energy (BDE) and polarizability of the carbon-halogen bonds. Because the C–Br bond is significantly weaker and more polarizable than the C–Cl and C–F bonds, the insertion of magnesium occurs exclusively at position 5[3].

Chemoselectivity: The Turbo Grignard Advantage

Standard magnesium insertion (using Mg turnings) requires elevated temperatures. This thermal energy would inevitably cause the newly formed Grignard reagent to nucleophilically attack the ester group of a neighboring molecule. To circumvent this, we employ the Turbo Grignard reagent, pioneered by [4].

The addition of stoichiometric LiCl breaks down the unreactive, polymeric aggregates of iPrMgCl in tetrahydrofuran (THF), forming a highly reactive, monomeric magnesiate complex ([iPrMgCl2]⁻ Li⁺)[5]. This structural shift drastically enhances the kinetic basicity of the isopropyl group, allowing the Br/Mg exchange to proceed rapidly at –40 °C[3]. At this cryogenic temperature, the resulting arylmagnesium chloride is kinetically trapped—it is reactive enough to engage with strong, externally added electrophiles but lacks the activation energy required to attack the sterically hindered ester group[2].

Quantitative Data: Thermodynamics and Kinetics

The following table summarizes the thermodynamic parameters that dictate the regioselectivity of the exchange on the polyhalogenated benzoate scaffold.

Halogen Position	Bond Dissociation Energy (kcal/mol)	Relative Exchange Rate	Reaction Outcome
C–F (Position 4)	~115	Negligible	Remains Intact
C–Cl (Position 2)	~81	Very Slow	Remains Intact
C–Br (Position 5)	~68	Fast	Primary Exchange Site
C–I (Reference)	~53	Extremely Fast	N/A

Reaction Workflow

Workflow for the regioselective formation and trapping of the aryl Grignard reagent.

Experimental Protocol

Note: This protocol incorporates an In-Process Control (IPC) step to create a self-validating system, ensuring the Grignard reagent is quantitatively formed before the addition of the downstream electrophile.

Materials Required:

• (1.0 equiv)[1]

• iPrMgCl·LiCl (Turbo Grignard, 1.3 M in THF) (1.1 equiv)

• Anhydrous THF (AcroSeal™ or equivalent)

• Electrophile (e.g., anhydrous DMF for formylation) (2.0 equiv)

Step-by-Step Methodology:

• Preparation & Purging: Flame-dry a 50 mL Schlenk flask equipped with a magnetic stir bar under high vacuum. Backfill with ultra-high purity Argon. Repeat this vacuum/Argon cycle three times to ensure a strictly anhydrous environment.

• Substrate Dissolution: Dissolve ethyl 5-bromo-2-chloro-4-fluorobenzoate (10.0 mmol, 2.81 g) in anhydrous THF (20 mL) to create a 0.5 M solution. Stir to ensure complete dissolution.

• Cryogenic Cooling: Submerge the reaction flask in a dry ice/acetone bath. Allow the internal temperature to equilibrate to –40 °C.

  • Critical Causality: Do not let the temperature rise above –30 °C during the exchange phase; elevated temperatures will provide the activation energy for intramolecular or intermolecular ester attack[2].

• Halogen-Magnesium Exchange: Using a syringe pump, add iPrMgCl·LiCl (11.0 mmol, 8.5 mL of a 1.3 M solution) dropwise over 15 minutes. The controlled addition rate prevents localized exothermic spiking.

• Maturation & In-Process Control (IPC): Stir the mixture at –40 °C for 1 hour.

  • Self-Validation Step: Withdraw a 0.1 mL aliquot using an Argon-purged syringe. Quench the aliquot into a GC vial containing a solution of iodine (I₂) in THF. Analyze via GC-MS. The complete disappearance of the starting mass (m/z ~281) and the appearance of the 5-iodo derivative confirms quantitative Grignard formation.

• Electrophilic Trapping: Once the IPC confirms complete exchange, add the desired electrophile (e.g., anhydrous DMF, 20.0 mmol, 1.55 mL) dropwise over 5 minutes.

• Warming & Quenching: Remove the cooling bath and allow the reaction to slowly warm to 0 °C over 1 hour. Quench the reaction by carefully adding saturated aqueous NH₄Cl solution (20 mL) to protonate the intermediate alkoxide and destroy any unreacted magnesium species.

• Workup & Isolation: Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude functionalized benzoate.

References

• Knochel, P. et al. "The Halogen/Magnesium-Exchange Using iPrMgCl·LiCl and Related Exchange Reagents." Heterocycles, 2014, 88(2), 827-844. URL:[Link]

• Ziegler, D. S. et al. "Preparation and reactions of polyfunctional magnesium and zinc organometallics in organic synthesis." Chemical Science, 2021, 12, 6607-6624. URL:[Link]

• Neumeyer, F. et al. "An Approach to Pin Down the Solid-State Structure of the “Turbo Grignard”." Organometallics, 2012, 31(4), 1511-1515. URL:[Link]

Sources

• 1. 351325-30-9|Ethyl 5-bromo-2-chloro-4-fluorobenzoate|BLD Pharm [bldpharm.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. Preparation and reactions of polyfunctional magnesium and zinc organometallics in organic synthesis - Chemical Science (RSC Publishing) DOI:10.1039/D1SC00685A [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Preventing debromination during coupling of ethyl 5-bromo-2-chloro-4-fluorobenzoate

Welcome to the Technical Support Center for advanced cross-coupling applications. This guide is specifically engineered for drug development professionals and synthetic chemists facing chemoselectivity challenges—specifically, the suppression of protodehalogenation (debromination) during the palladium-catalyzed coupling of ethyl 5-bromo-2-chloro-4-fluorobenzoate .

Because this substrate is a highly electron-deficient, polyhalogenated arene, it presents unique mechanistic hurdles. This guide bypasses generic advice to provide field-proven, causality-driven solutions and self-validating protocols.

Part 1: Mechanistic Causality—The "Why" Behind Debromination

To prevent debromination, we must first understand the kinetic competition at the palladium center. The electron-withdrawing nature of the ester, fluorine, and chlorine groups on ethyl 5-bromo-2-chloro-4-fluorobenzoate accelerates the initial oxidative addition into the C–Br bond.

However, this same electronic environment makes the resulting Ar–Pd(II)–Br intermediate highly electrophilic. If the subsequent transmetalation step is sluggish—due to steric hindrance, poorly soluble bases, or unoptimized ligands—the catalytic cycle stalls. During this delay, the palladium intermediate is vulnerable to off-cycle reactions. As detailed in studies on the 1 [1], the intermediate abstracts a hydride from the solvent, base, or even the ligand, forming a Pd–H species. Subsequent reductive elimination yields the undesired debrominated byproduct (ethyl 2-chloro-4-fluorobenzoate) instead of the cross-coupled product.

Catalytic cycle of cross-coupling vs. competitive protodehalogenation pathway.

Part 2: Troubleshooting FAQs

Q1: I am seeing >30% of the debrominated byproduct. Is my solvent causing this? A1: Highly likely. Protic solvents like ethanol or isopropanol act as potent hydride donors via β -hydride elimination. For electron-deficient substrates like ethyl 5-bromo-2-chloro-4-fluorobenzoate, you must 2 [2] by switching to strictly aprotic solvents such as Toluene or 1,4-Dioxane. If water is required to activate the boronic acid, use a strictly controlled biphasic system (e.g., Toluene/H₂O 10:1) rather than a miscible alcohol/water blend.

Q2: How does my choice of base influence the debromination pathway? A2: Strong bases, particularly alkoxides (e.g., NaOtBu) or amine bases (e.g., Et₃N), can coordinate to the palladium center and transfer a hydride. To3 [3], switch to weaker, non-nucleophilic inorganic bases like anhydrous K₃PO₄ or Cs₂CO₃. These bases effectively facilitate the formation of the reactive boronate without acting as hydride sources.

Q3: Why is ligand selection critical for this specific polyhalogenated benzoate? A3: Because oxidative addition is exceptionally fast for this substrate, transmetalation becomes the rate-limiting bottleneck. As outlined in principles of4 [4], you must use bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos or SPhos). These ligands impart steric strain that accelerates product-forming reductive elimination and forces the catalytic cycle forward before off-cycle hydride abstraction can occur.

Part 3: Quantitative Optimization Data

The following table summarizes the causal relationship between reaction conditions and the ratio of desired cross-coupling to undesired debromination for ethyl 5-bromo-2-chloro-4-fluorobenzoate.

Ligand	Base	Solvent System	Temp (°C)	Result (Coupling : Debromination)	Mechanistic Rationale
PPh₃	Na₂CO₃	EtOH / H₂O (1:1)	80	30 : 70	EtOH acts as a massive hydride donor; slow transmetalation.
dppf	NaOtBu	Toluene	90	45 : 55	Alkoxide base undergoes β -hydride elimination.
SPhos	K₃PO₄	Dioxane / H₂O (5:1)	90	85 : 15	Improved transmetalation rate; reduced proton sources.
XPhos	Cs₂CO₃	Toluene (Anhydrous)	100	98 : 2	Optimal steric strain; zero external hydride/proton donors.

Part 4: Diagnostic Workflow

Use the following logical matrix to systematically eliminate debromination from your workflow.

Step-by-step troubleshooting logic to eliminate debromination in cross-coupling.

Part 5: Self-Validating Experimental Protocol

This protocol is engineered as a self-validating system. It utilizes anhydrous conditions and an In-Process Control (IPC) check to guarantee that transmetalation is outcompeting debromination.

Materials:

• Electrophile: Ethyl 5-bromo-2-chloro-4-fluorobenzoate (1.0 equiv, ~281.5 g/mol )

• Nucleophile: Arylboronic acid or pinacol ester (1.5 equiv)

• Catalyst/Ligand: Pd₂(dba)₃ (2.5 mol%), XPhos (10 mol%)

• Base: Anhydrous Cs₂CO₃ (3.0 equiv, finely milled)

• Solvent: Anhydrous Toluene (0.1 M relative to electrophile)

Step-by-Step Methodology:

• Preparation & Degassing: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the arylboronic acid, Pd₂(dba)₃, XPhos, and Cs₂CO₃. Evacuate and backfill the vessel with ultra-pure Argon three times.

  • Causality: Oxygen exposure oxidizes the electron-rich XPhos ligand, halting transmetalation and leaving the Pd-intermediate stranded and prone to decomposition.

• Solvent Addition: Add anhydrous Toluene via a gas-tight syringe. Stir the mixture at room temperature for 10 minutes to allow the active L₁Pd(0) species to pre-form.

• Electrophile Addition: Add ethyl 5-bromo-2-chloro-4-fluorobenzoate. Seal the tube and heat the reaction block to 100 °C.

• Self-Validation Check (IPC at t = 30 min):

  • Withdraw a 10 µL aliquot under Argon, dilute in 1 mL Acetonitrile, and analyze via LC-MS.

  • Validation Criteria: Look for the debrominated mass (ethyl 2-chloro-4-fluorobenzoate, exact mass ~202.0 g/mol ).

  • Go/No-Go Decision: If the ratio of desired product to the 202.0 m/z byproduct is > 15:1 , the catalytic cycle is healthy; proceed heating for 2–4 hours until complete consumption of the starting material. If the byproduct exceeds 10%, transmetalation has failed. Halt the reaction immediately to save reagents. Verify the purity of the boronic acid and ensure the Cs₂CO₃ is strictly anhydrous.

• Workup: Cool to room temperature, filter through a pad of Celite (eluting with EtOAc), concentrate under reduced pressure, and purify via flash chromatography.

Part 6: References

• Origin of Protodehalogenation in Cross-Coupling Source: National Institutes of Health (NIH) URL:

• How to Avoid Dehalogenation Side Reactions in Suzuki Coupling Source: Benchchem Technical Support URL:

• Preventing Debromination in Suzuki Coupling of Bromo-Arenes Source: Benchchem Technical Support URL:

• Chapter 6: Palladium- and Copper-catalysed C–N Cross-coupling in Drug Discovery Source: Royal Society of Chemistry (RSC) URL:

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. books.rsc.org [books.rsc.org]

Technical Support Center: Solubilizing Ethyl 5-bromo-2-chloro-4-fluorobenzoate in Aqueous Media

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with researchers facing the daunting task of integrating highly lipophilic, "brick dust" molecules into aqueous biological or chemical assays. Ethyl 5-bromo-2-chloro-4-fluorobenzoate presents a unique challenge: its multi-halogenated aromatic ring and ester functionality render it practically insoluble in water.

This guide provides field-proven, mechanistically grounded troubleshooting strategies. Instead of relying on trial and error, we will approach this solubility challenge by understanding the physical chemistry of the molecule and applying self-validating protocols to ensure your compound remains in solution without compromising assay integrity.

Diagnostic Workflow

Workflow for mitigating precipitation of lipophilic halogenated esters in aqueous media.

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why does ethyl 5-bromo-2-chloro-4-fluorobenzoate precipitate immediately when I dilute my DMSO stock into an aqueous buffer?

A1: The causality lies in the compound's thermodynamic incompatibility with water. This molecule possesses three different halogens (Br, Cl, F) on a benzene ring. Halogens significantly increase the lipophilicity (logP) and molecular volume of the compound, while the ester group provides negligible hydrogen-bond donating capabilities. When transitioning from a solvating environment like DMSO to a high-dielectric aqueous medium, the hydrophobic effect drives the molecules to self-associate rapidly to minimize thermodynamically unfavorable interactions with water. This localized supersaturation leads to rapid nucleation and visible precipitation. Furthermore, water uptake into your DMSO stock during repeated vial openings can prematurely initiate this process, reducing the effective concentration before the assay even begins[1].

Q2: How can I optimize my DMSO dilution protocol to prevent this "crash out"?

A2: Direct dilution (e.g., pipetting 1 µL of a 10 mM DMSO stock directly into 999 µL of buffer) creates a severe concentration gradient at the droplet interface, virtually guaranteeing precipitation. Instead, employ an "Intermediate Dilution" strategy. By pre-diluting the stock in a miscible co-solvent mixture before final assay integration, you reduce the localized concentration shock. Additionally, always use anhydrous, argon-degassed DMSO for your master stocks to prevent moisture-induced degradation or precipitation[1].

Q3: If co-solvents aren't enough, can cyclodextrins help solubilize this specific compound?

A3: Yes, cyclodextrins are highly recommended for halogenated aromatics. Cyclodextrins (CDs), particularly 2-hydroxypropyl-β-cyclodextrin (HP-β-CD), feature a hydrophobic inner cavity and a hydrophilic exterior. The cavity size of β-CD is sterically ideal for accommodating a multi-substituted benzene ring like that of ethyl 5-bromo-2-chloro-4-fluorobenzoate. By forming a non-covalent inclusion complex, the CD shields the lipophilic halogens from the aqueous environment, dramatically enhancing apparent solubility without the cell-lysing risks associated with harsh detergents[2].

Q4: What if my assay is sensitive to cyclodextrins? Are there biocompatible surfactant alternatives?

A4: If CDs are incompatible with your specific target or cell line, non-ionic triblock copolymers like Pluronics (e.g., Pluronic F-127 or P123) are excellent alternatives. Unlike monomeric detergents (like Triton X-100) which can disrupt lipid bilayers, Pluronics form stable micelles that encapsulate the lipophilic ester within their hydrophobic poly(propylene oxide) core, while the hydrophilic poly(ethylene oxide) corona maintains aqueous dispersion. This micellar solubilization approach is highly effective for preventing the precipitation of lipophilic molecules diluted from DMSO stocks in sensitive phenotypic assays[3].

Quantitative Comparison of Solubilization Strategies

To select the optimal approach for your specific workflow, compare the physicochemical and biological impacts of each strategy below.

Solubilization Strategy	Primary Mechanism	Max Typical Concentration	Biological Assay Compatibility	Optical Interference Risk
DMSO Co-solvent	Dielectric constant reduction	≤ 1% v/v	Moderate (Toxic to cells at >1%)	Low
HP-β-CD	Hydrophobic inclusion complexation	1 - 10% w/v	High (Excellent biocompatibility)	Low
Pluronic F-127	Micellar encapsulation	0.1 - 5% w/v	High (Mild on cell membranes)	Moderate (Can cause foaming)
Tween-20	Surfactant dispersion	0.01 - 0.1% v/v	Low (Risk of cell lysis)	High (Micelle light scattering)

Self-Validating Experimental Protocols

A core tenet of rigorous science is that every protocol must validate its own success. The following methodologies include built-in verification steps to ensure your compound is truly in solution, preventing false-negative assay results.

Protocol 1: The "Step-Down" Intermediate Dilution Method

Use this method when your assay can tolerate up to 1% DMSO and the required compound concentration is relatively low.

• Master Stock Preparation: Dissolve ethyl 5-bromo-2-chloro-4-fluorobenzoate in anhydrous, argon-purged DMSO to create a 10 mM master stock. Store in tightly sealed aliquots to prevent water absorption.

• Intermediate Dilution: Dilute the master stock 1:10 into a 50/50 (v/v) mixture of DMSO and your target assay buffer to create a 1 mM intermediate stock. Vortex immediately for 15 seconds.

• Final Integration: Dilute the intermediate stock 1:100 into the final pre-warmed (37°C) aqueous assay buffer to reach a 10 µM working concentration (resulting in a final DMSO concentration of 1.4%).

• Validation Step (Turbidimetry): Measure the optical density at 600 nm (OD600) of the final solution against a blank buffer. An OD600 > 0.05 indicates sub-visible aggregate formation. If this occurs, abandon the co-solvent approach and proceed to Protocol 2.

Protocol 2: Preparation of an HP-β-CD Inclusion Complex

Use this method for higher concentration requirements or highly sensitive cell-based assays where DMSO must be minimized.

• Carrier Preparation: Prepare a 10% (w/v) solution of HP-β-CD in your target aqueous assay buffer. Ensure complete dissolution before proceeding.

• Complexation: Add the required volume of the 10 mM compound/DMSO stock dropwise to the HP-β-CD solution while under continuous, vigorous vortexing.

• Thermodynamic Equilibration: Incubate the mixture on an orbital shaker at 37°C for 1 to 2 hours. This time is critical to allow the lipophilic halogenated ring to fully partition into the hydrophobic cavity of the cyclodextrin.

• Validation Step (Phase Separation): Centrifuge the mixture at 10,000 x g for 10 minutes. Carefully transfer the supernatant to a new tube.

  • Interpretation: If a visible pellet is present at the bottom of the tube, the compound concentration exceeded the complexation capacity of the cyclodextrin. You must rely on the supernatant for your assay and verify the exact dissolved concentration via LC-MS/MS. If no pellet is visible, the inclusion complex was successfully formed.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Palladium Catalyst Loading for Ethyl 5-Bromo-2-Chloro-4-Fluorobenzoate Reactions

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions involving ethyl 5-bromo-2-chloro-4-fluorobenzoate. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing catalyst loading and troubleshooting common experimental challenges. Our focus is on explaining the causality behind experimental choices to empower you to make informed decisions in your own work.

Part 1: Frequently Asked Questions (FAQs) - Foundational Principles

This section addresses common initial questions regarding the setup and theory of cross-coupling reactions with this specific, multifunctional substrate.

Q1: Why is optimizing palladium catalyst loading so critical for reactions with ethyl 5-bromo-2-chloro-4-fluorobenzoate?

A: Optimizing palladium loading is a crucial balance between reaction efficiency, cost, and product purity.

• Cost-Effectiveness: Palladium is a precious and expensive metal. Reducing catalyst loading, even by a fraction of a mole percent, can lead to significant cost savings, especially in large-scale synthesis typical of pharmaceutical and agrochemical industries.[1][2]

• Purity & Downstream Processing: High catalyst loading can lead to increased levels of residual palladium in the final product, which is strictly regulated in active pharmaceutical ingredients (APIs). Minimizing the catalyst load simplifies purification, reducing the need for expensive and time-consuming scavenging techniques.

• Side Reaction Mitigation: While sufficient catalyst is needed for the reaction to proceed, excessively high concentrations can sometimes promote unwanted side reactions, such as homocoupling or catalyst decomposition.[3]

Q2: My substrate has both a bromo and a chloro substituent. Which one will react first in a typical palladium cross-coupling reaction?

A: In palladium-catalyzed cross-coupling reactions, the reactivity of aryl halides is primarily dictated by the carbon-halogen bond strength. The order of reactivity is generally I > Br > OTf > Cl.[4] Therefore, for ethyl 5-bromo-2-chloro-4-fluorobenzoate, the C-Br bond is significantly more susceptible to oxidative addition to the Pd(0) center than the C-Cl bond. This inherent difference allows for chemoselective coupling at the C-Br position, leaving the C-Cl position available for subsequent transformations if desired.[5]

Q3: What are the essential components of a catalytic system for this substrate, and what are their roles?

A: A successful cross-coupling reaction requires a synergistic combination of several components:

• Palladium Precatalyst: This is the source of the active Pd(0) species. Common precatalysts include Pd(OAc)₂, Pd₂(dba)₃, or pre-formed complexes like Pd(PPh₃)₄.[6][7] The choice often depends on stability, ease of handling, and the specific reaction type.

• Ligand: The ligand stabilizes the palladium center, influences its reactivity (both electronically and sterically), and prevents the formation of inactive palladium black.[8][9] The choice of ligand is arguably the most critical parameter for optimizing reactions with challenging substrates like aryl chlorides.

• Base: The base plays multiple roles. In Suzuki couplings, it activates the boronic acid for transmetalation.[7] In most couplings, it neutralizes the acid generated during the catalytic cycle.[10] Common bases include carbonates (K₂CO₃, Cs₂CO₃), phosphates (K₃PO₄), and alkoxides.

• Solvent: The solvent must solubilize the reactants and facilitate the reaction.[11] Its polarity can significantly influence catalyst activity and stability.[11] Common choices include ethereal solvents (dioxane, THF) and aromatic hydrocarbons (toluene), often with water in a biphasic mixture for Suzuki reactions.[12]

Q4: How do I select the right ligand for my reaction?

A: Ligand selection is key to success. The two main properties to consider are sterics and electronics .

• Sterically Bulky Ligands: Ligands with large steric bulk (e.g., Buchwald-type biaryl phosphines like SPhos or XPhos, or bulky alkylphosphines like P(t-Bu)₃) promote the formation of monoligated, highly reactive 12-electron Pd(0)L species.[13] These are often necessary to activate the less reactive C-Cl bond but can also be highly effective for C-Br couplings at lower temperatures or catalyst loadings.[14]

• Electron-Rich Ligands: Ligands that are strong sigma-donors increase the electron density on the palladium center. This increased nucleophilicity of the Pd(0) complex facilitates the rate-determining oxidative addition step.[9]

For selective C-Br coupling, traditional ligands like triphenylphosphine (PPh₃) might be sufficient. However, to achieve very low catalyst loadings or to perform subsequent C-Cl couplings, more advanced, bulky, and electron-rich phosphine ligands are generally required.[15]

Part 2: Troubleshooting Guide - From Theory to Practice

This section is formatted as a series of common problems and provides a logical, step-by-step approach to diagnosis and resolution.

Problem Area 1: Low or No Product Conversion

Q: My reaction shows little to no product formation after several hours. What are the most common initial checks I should perform?

A: Before assuming a complex mechanistic failure, always verify the fundamentals of your experimental setup and reagents. A systematic check is the most efficient troubleshooting method.[6]

• Inert Atmosphere Integrity: The active Pd(0) catalyst is highly sensitive to oxygen, which can cause oxidation to an inactive Pd(II) state or lead to side reactions like homocoupling.[3][16]

  • Action: Ensure all solvents were thoroughly degassed (e.g., via sparging with argon or nitrogen for 30+ minutes or several freeze-pump-thaw cycles).[17] Maintain a positive pressure of inert gas throughout the reaction setup.

• Reagent Quality and Purity:

  • Boronic Acid/Ester (Suzuki): Boronic acids can degrade over time, especially if exposed to air and moisture, leading to protodeboronation.[16] Using a more stable pinacol ester derivative can sometimes help.[16]

  • Base: The base should be finely powdered and dry. Clumps can lead to poor reproducibility. For Suzuki reactions, the base is crucial for activating the boronic acid.[7]

  • Solvent: Ensure solvents are anhydrous (unless water is an intended reagent) and free of peroxides.

• Temperature Control: Verify that your heating mantle or oil bath is calibrated and the reaction is reaching the target temperature. Some oxidative additions require significant thermal energy.

dot

Caption: Initial troubleshooting workflow for low-yield reactions.

Q: I've confirmed my setup and reagents are not the issue. How do I troubleshoot the catalytic system itself?

A: If the basic parameters are correct, the issue likely lies within the specific combination of catalyst, ligand, base, or solvent. A systematic screening of these variables is the next logical step.[6]

• Is the Precatalyst Being Reduced? Most reactions start with a Pd(II) precatalyst (e.g., Pd(OAc)₂) that must be reduced in situ to the active Pd(0) form. If this reduction is inefficient, the catalytic cycle never begins. Some reagents, like phosphine ligands or boronic acids, can act as reducing agents, but this process can be unreliable.[1]

  • Action: Consider switching to a Pd(0) source like Pd₂(dba)₃ or Pd(PPh₃)₄ to bypass the need for in situ reduction.

• Is the Ligand Appropriate? An incompatible ligand is a common failure point.

  • Action: If using a simple ligand like PPh₃ with low reactivity, switch to a more electron-rich and sterically bulky ligand (e.g., a Buchwald-type ligand) which can dramatically accelerate the oxidative addition step.[9][14]

• Is the Base/Solvent Combination Optimal? The choice of base and solvent are highly interdependent.[6] A weak base may not be sufficient, while an overly strong base can cause side reactions.

  • Action: Screen a different base/solvent combination. For Suzuki couplings, switching from a carbonate (K₂CO₃) to a phosphate (K₃PO₄) can increase efficacy. Similarly, changing the solvent from THF to dioxane or toluene can impact the reaction rate.[11]

Problem Area 2: Side Product Formation

Q: I'm observing a significant amount of homocoupled product from my boronic acid (in a Suzuki reaction). Why is this happening?

A: Homocoupling (R-B(OH)₂ + R-B(OH)₂ → R-R) is often caused by the presence of oxygen.[3] Oxygen can oxidize the Pd(0) catalyst to Pd(II), which can then participate in a catalytic cycle that couples two boronic acid molecules.

• Primary Solution: Improve the degassing of your solvents and ensure a robust inert atmosphere.[16]

• Secondary Solution: Minimize the time the reaction mixture is exposed to potential oxygen sources before heating. Add the palladium catalyst last, just before heating under inert gas.

Q: My starting material, ethyl 5-bromo-2-chloro-4-fluorobenzoate, is being converted back to the de-brominated version. What causes this side reaction?

A: This is a dehalogenation side reaction. It can occur if the transmetalation step (transfer of the organic group from the coupling partner to palladium) is slow relative to other pathways.[16] The intermediate palladium-aryl complex can react with trace water, base, or solvent to undergo hydrodehalogenation.

• Solution: The goal is to accelerate the productive transmetalation step.

  • For Suzuki: Ensure your base is strong enough and sufficiently soluble to activate the boronic acid. Switching to a stronger base like K₃PO₄ or Cs₂CO₃ can help.[17]

  • For all couplings: Increasing the concentration of the nucleophilic coupling partner (e.g., using 1.2-1.5 equivalents) can favor the desired reaction pathway.

Problem Area 3: Catalyst Deactivation

Q: My reaction starts, but then stalls before completion. I see a black precipitate forming. What is happening?

A: The formation of a black precipitate is often indicative of palladium black, which consists of agglomerated, inactive Pd(0) nanoparticles.[1][18] This happens when the palladium center loses its stabilizing ligands.

• Cause 1: Insufficient Ligand. The ratio of ligand to palladium is critical. If the ratio is too low (e.g., 1:1), there may not be enough free ligand in solution to prevent the palladium atoms from aggregating, especially at high temperatures.

  • Action: Increase the ligand-to-palladium ratio. A ratio of 2:1 or even 4:1 is common. For some systems, using a large excess of ligand can stabilize unreactive complexes, so optimization is key.[1]

• Cause 2: Ligand Degradation. Phosphine ligands can be susceptible to oxidation or other degradation pathways under the reaction conditions.

  • Action: Use high-purity ligands and ensure a robust inert atmosphere. Consider switching to a more robust ligand type, such as an N-heterocyclic carbene (NHC) ligand, which can be more thermally stable.

• Cause 3: Reductive Deactivation. Certain reagents, such as amines or alcohols used as solvents or bases, can promote the reduction of active Pd(II) intermediates to inactive Pd(0) aggregates.[18][19]

  • Action: If you suspect a specific reagent is causing this, try to substitute it. For example, if using triethylamine as a base, consider switching to an inorganic base like K₂CO₃.

Part 3: Experimental Protocols and Data

This section provides standardized protocols for immediate application and data tables to guide your experimental design.

Protocol 1: General Procedure for a Suzuki-Miyaura Coupling

This protocol provides a robust starting point for coupling an arylboronic acid with ethyl 5-bromo-2-chloro-4-fluorobenzoate, targeting the C-Br position.

• Vessel Preparation: To a dry round-bottom flask or reaction vial equipped with a magnetic stir bar, add ethyl 5-bromo-2-chloro-4-fluorobenzoate (1.0 equiv), the desired arylboronic acid (1.2 equiv), and a finely powdered base (e.g., K₃PO₄, 2.0-3.0 equiv).

• Inert Atmosphere: Seal the vessel with a septum and purge with dry argon or nitrogen for 10-15 minutes.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-Dioxane/H₂O at a 4:1 ratio) via syringe. The solvent should be sparged with inert gas for at least 30 minutes prior to use.[6]

• Catalyst Addition: Under a positive flow of inert gas, add the palladium precatalyst (e.g., Pd₂(dba)₃, 0.5-2.0 mol%) and the ligand (e.g., SPhos, 1.0-4.0 mol%).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80–100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS until the starting aryl bromide is consumed.[20][21]

• Work-up: After completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 2: Systematic Screening of Palladium Catalyst Loading

To find the minimum required catalyst loading for a reliable reaction, a systematic approach is necessary.

• Establish a Baseline: First, run the reaction using the general protocol with a conservative catalyst loading (e.g., 2.0 mol% Pd) to ensure the conditions are viable and result in a high yield (>90%).

• Parallel Reactions: Set up a series of identical reactions in parallel. Vary only the catalyst loading in a stepwise manner (e.g., 1.0%, 0.5%, 0.1%, 0.05%). Keep the ligand-to-palladium ratio constant.

• Monitor Conversion: Take aliquots from each reaction at set time points (e.g., 1h, 4h, 12h, 24h) and analyze by GC or LC to determine the percent conversion of the starting material.

• Determine the Threshold: Identify the lowest catalyst loading that provides complete conversion within an acceptable timeframe. It is often prudent to use a slightly higher loading than the absolute minimum in routine work to ensure robustness.

dot

Caption: General catalytic cycle for palladium-catalyzed cross-coupling.

Data Tables for Experimental Design

Table 1: Common Ligands for Cross-Coupling and Their Characteristics

Ligand Type	Examples	Key Characteristics	Typical Use Case for Substrate
Triarylphosphines	PPh₃, P(o-tol)₃	Inexpensive, moderately stable.	Initial screening for C-Br coupling; often requires higher temperatures/loadings.
Bulky Alkylphosphines	P(t-Bu)₃, PCy₃	Highly electron-rich, sterically demanding. Promotes fast oxidative addition.	Effective for C-Br coupling at low temperatures. Can activate C-Cl bonds.[7]
Buchwald-type Biarylphosphines	SPhos, XPhos, RuPhos	Very bulky and electron-rich. High activity and stability.	Gold standard for challenging couplings. Allows for very low catalyst loadings for C-Br coupling and is essential for reliable C-Cl coupling.[13][14]
N-Heterocyclic Carbenes (NHCs)	IPr, IMes	Strong σ-donors, often more thermally stable than phosphines.	Alternative to phosphines, particularly for high-temperature reactions.

Table 2: Suggested Starting Conditions for Various Couplings

Reaction Type	Coupling Partner	Catalyst System (mol% Pd)	Base	Solvent	Temperature (°C)
Suzuki-Miyaura	Arylboronic Acid	Pd₂(dba)₃ / SPhos (0.5 - 2.0%)	K₃PO₄	Dioxane / H₂O	80 - 110
Heck [22]	Alkene (e.g., Styrene)	Pd(OAc)₂ / P(o-tol)₃ (1.0 - 3.0%)	Et₃N	DMF or NMP	100 - 140
Sonogashira [23]	Terminal Alkyne	PdCl₂(PPh₃)₂ / CuI (1.0 - 5.0%)	Et₃N / Piperidine	THF or Toluene	25 - 80
Buchwald-Hartwig Amination	Amine	Pd₂(dba)₃ / XPhos (1.0 - 2.0%)	NaOtBu	Toluene or Dioxane	90 - 110

References

• Gorte, R. J., & Vohs, J. M. (n.d.). Deactivation Mechanisms of Pd/ceria in Water-gas shift Reaction. University of Pennsylvania ScholarlyCommons. Retrieved from [Link]

• Organ, M. G., et al. (2008). Rapid and Efficient Pd-Catalyzed Sonogashira Coupling of Aryl Chlorides. The Journal of Organic Chemistry, 73(15), 5897–5905. Available from: [Link]

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• Tsay, C., et al. (2024). Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. ACS Catalysis. Available from: [Link]

• Wang, H., et al. (2024). Delving into the Chemical Deactivation of Palladium Catalysts during Spontaneous Formic Acid Dehydrogenation To Produce Dihydrogen. ACS Catalysis. Available from: [Link]

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• Poater, A. (2014). Ligand electronic influence in Pd-catalyzed C-C coupling processes. Retrieved from [Link]

• Vollmer, C., et al. (2021). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. ACS Catalysis, 11(5), 2735-2745. Available from: [Link]

• Organic Chemistry Frontiers. (2020). Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites. Royal Society of Chemistry. Available from: [Link]

• ResearchGate. (2002). Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph 3 P) 4 Pd]/[Bu 4 N] + CN - System. Available from: [Link]

• Organic Chemistry Frontiers. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Royal Society of Chemistry. Available from: [Link]

• White Rose Research Online. (2013). Solvent effects in palladium catalysed cross-coupling reactions. Retrieved from [Link]

• Daugulis, O., et al. (2012). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization. Accounts of Chemical Research, 45(6), 923-934. Available from: [Link]

• Institut Kimia Malaysia. (2023). A Mini Review on the Effects of Bases, Catalyst Loadings, Temperatures and Solvents in the Stille Cross-Coupling Reaction. IKM. Available from: [Link]

• Chen, X. (2018). Mass Spectrometry for Reaction Monitoring and Reaction Acceleration. Purdue e-Pubs. Retrieved from [Link]

• eScholarship.org. (2024). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand. Retrieved from [Link]

• Vapourtec. (2023). Liquid/liquid heterogeneous reaction monitoring: Insights into biphasic Suzuki-Miyaura cross-coupling. Retrieved from [Link]

• PubMed. (2008). Rapid and efficient Pd-catalyzed Sonogashira coupling of aryl chlorides. Retrieved from [Link]

• Organometallics. (2013). Solvent-Induced Reduction of Palladium-Aryls, a Potential Interference in Pd Catalysis. ACS Publications. Available from: [Link]

• Organic Letters. (2004). Tandem Sonogashira Coupling: An Efficient Tool for the Synthesis of Diarylalkynes. ACS Publications. Available from: [Link]

• The Journal of Organic Chemistry. (2000). Simple, Efficient Catalyst System for the Palladium-Catalyzed Amination of Aryl Chlorides, Bromides, and Triflates. ACS Publications. Available from: [Link]

• Beilstein Journal of Organic Chemistry. (2022). Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions. Available from: [Link]

• Reddit. (2016). Why am I getting low yield for my Suzuki coupling reaction?. Retrieved from [Link]

• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. Available from: [Link]

• Hein, J. E. (2025). Mechanistic study of Suzuki-Miyaura cross-coupling reactions via real-time monitoring. University of California, Merced. Retrieved from [Link]

• Beilstein Journals. (2013). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Available from: [Link]

• ResearchGate. (2011). ChemInform Abstract: The First Heterogeneous Sonogashira Coupling Reaction of Aryl Halides with Terminal Alkynes Catalyzed by Diatomite-Supported Palladium(II) Salophen Complex. Available from: [Link]

• Lee, H. W., et al. (2009). Palladium-catalyzed cross-coupling of aryl halides using organotitanium nucleophiles. Angewandte Chemie International Edition, 48(41), 7644-7647. Available from: [Link]

• NC State University News. (2018). 'Green' Catalysis Technique Aims to Boost Pharmaceutical Manufacturing Efficiency. Retrieved from [Link]

• Dartmouth Undergraduate Journal of Science. (2020). New Palladium Catalyst Developed for Coupling of Aryl Halides and Alkyl Lithium Reagents. Retrieved from [Link]

• Organic Chemistry Portal. (2012). Efficient Palladium-Catalyzed Cross-Coupling Reaction of Alkynyl Halides with Organoboronic Acids under Aerobic Conditions. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• IUCRC. (2020). Catalyzing Commercialization: Novel Palladium-Graphene Catalysts Improve Pharmaceutical Processing. Retrieved from [Link]

• FULIR. (2019). From In Situ Monitoring to Better Understanding of the Suzuki‐Miyaura Cross Coupling in the Solid State. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

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• Wikipedia. (n.d.). Heck reaction. Retrieved from [Link]

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• JOCPR. (n.d.). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Retrieved from [Link]

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Technical Support Center: Troubleshooting Substitutions on Ethyl 5-bromo-2-chloro-4-fluorobenzoate

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with highly functionalized, polyhalogenated aromatic scaffolds. Specifically, we address the unique steric and electronic challenges associated with ethyl 5-bromo-2-chloro-4-fluorobenzoate (CAS: 351325-30-9).

This molecule presents a complex regioselectivity puzzle: it features three distinct halogen leaving groups (Br, Cl, F) and a bulky ethyl ester. Successful functionalization requires precise control over catalytic cycles and reaction conditions to overcome steric hindrance and prevent off-target reactions[1].

Caption: Regioselectivity logic for functionalizing polyhalogenated benzoates.

FAQ 1: Cross-Coupling at the 5-Bromo Position

Q: My Buchwald-Hartwig amination at the 5-bromo position is stalling, and I am observing high amounts of hydrodehalogenated side product. How do I overcome the steric hindrance from the adjacent 4-fluoro group?

A: The issue lies in the reductive elimination step of the catalytic cycle. In palladium-catalyzed cross-coupling, the general reactivity order for oxidative addition is ArBr > ArCl > ArF[2]. Therefore, the C5-bromo position will readily undergo oxidative addition to form the Ar-Pd(II)-Br intermediate. However, the adjacent 4-fluoro group and the overall substitution of the ring create significant steric congestion.

When using standard, small phosphine ligands (like dppf or PPh3), the steric bulk prevents the amine nucleophile and the aryl group from achieving the necessary cis-geometry for reductive elimination. This stalls the catalytic cycle and allows unproductive β-hydride elimination to outcompete the desired C-N bond formation, yielding the hydrodehalogenated arene[3].

The Solution: Transition to bulky, electron-rich biaryl phosphine ligands (Buchwald ligands) such as BrettPhos or tBuXPhos . The considerable steric bulk of these ligands forces the formation of a highly reactive mono-ligated [L1​Pd(0)] species[4]. Furthermore, during the Pd(II) intermediate phase, the ligand's bulk actually accelerates reductive elimination by pushing the amine and aryl groups together to relieve steric strain[4].

Caption: Buchwald-Hartwig catalytic cycle highlighting steric resolution during reductive elimination.

Standard Operating Protocol: Sterically Hindered Amination

Self-Validating Mechanism: The reaction mixture should transition from a dark red/purple (Pd(II) pre-catalyst) to a vibrant yellow/green upon the addition of base and gentle heating, confirming the generation of the active L1​Pd(0) species.

• Preparation: In a glovebox or under strict Schlenk conditions, charge an oven-dried vial with ethyl 5-bromo-2-chloro-4-fluorobenzoate (1.0 equiv), the desired amine (1.2 equiv), Pd2​(dba)3​ (2 mol%), BrettPhos (4 mol%), and sodium tert-butoxide ( NaOtBu ) (1.5 equiv).

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane (to reach 0.2 M concentration).

• Degassing: Perform three freeze-pump-thaw cycles to ensure complete removal of oxygen, which rapidly deactivates mono-ligated Pd(0) species.

• Reaction: Seal the vial and heat to 90 °C for 12 hours. Monitor via LC-MS.

• Workup: Cool to room temperature, dilute with ethyl acetate, filter through a pad of Celite to remove Pd black and inorganic salts, and concentrate in vacuo.

FAQ 2: Nucleophilic Aromatic Substitution (SNAr) at the 4-Fluoro Position

Q: I am attempting an SNAr with an amine at the 4-fluoro position, but I am seeing poor conversion and degradation. How can I optimize this?

A: The 4-fluoro position is electronically activated but sterically shielded. Fluorine is an excellent leaving group for SNAr due to its high electronegativity, which stabilizes the Meisenheimer complex intermediate. In this scaffold, the 4-F is highly activated by the electron-withdrawing para-ester and meta-chloro groups. However, it is flanked by the bulky 5-bromo group. Ortho-halogens induce significant steric hindrance and n→π* Pauli repulsion that can deter nucleophilic attack[5][6].

To overcome this activation barrier without degrading the ester (e.g., via saponification), you must carefully balance the solvent's dielectric constant and the base's nucleophilicity.

Data Presentation: SNAr Optimization for Hindered Fluorobenzoates The following table summarizes the causal relationship between reaction parameters and product yield when substituting the 4-F position with a secondary amine.

Solvent (Dielectric Constant)	Base	Temp (°C)	Conversion (%)	Primary Failure Mode / Side Product
DMF (36.7)	K2​CO3​	80	45%	15% Ester Hydrolysis (Water trace)
DMF (36.7)	Cs2​CO3​	80	60%	Incomplete conversion (Steric stall)
DMSO (46.7)	DIPEA	100	85%	5% Degradation
NMP (32.2)	Cs2​CO3​	120	>95%	<2% Side products

Optimization Strategy: Use N-Methyl-2-pyrrolidone (NMP) as the solvent. Its high boiling point and excellent solvating power for inorganic bases ( Cs2​CO3​ ) allow you to push the temperature to 120 °C, providing the kinetic energy required to overcome the steric clash of the ortho-bromo group. Using Cs2​CO3​ instead of K2​CO3​ enhances the solubility of the carbonate ion, providing a stronger thermodynamic driving force for the deprotonation of the Meisenheimer complex without acting as a nucleophile that attacks the C1 ester.

FAQ 3: Chemoselective Cross-Coupling at the 2-Chloro Position

Q: Is it possible to selectively functionalize the 2-chloro position despite the massive steric shielding from the adjacent ethyl ester?

A: Direct selective functionalization of the 2-chloro position in the presence of the 5-bromo group is thermodynamically and kinetically disfavored. Because ArBr undergoes oxidative addition much faster than ArCl[2], any palladium catalyst will preferentially insert at C5. Furthermore, the 2-chloro position is severely sterically hindered by the adjacent ethyl ester.

To functionalize the 2-chloro position, you must employ a sequential coupling strategy :

• First Coupling (C5): Perform your desired cross-coupling (e.g., Suzuki or Buchwald-Hartwig) at the 5-bromo position.

• Second Coupling (C2): Once the C5 position is functionalized, the C2-chloro position becomes the primary reactive site. To overcome the extreme steric hindrance of the ortho-ester, you must use a highly specialized ligand designed for bulky aryl chlorides, such as XPhos or RuPhos [4]. The oxygen atoms in the alkoxy groups of RuPhos are believed to stabilize the in-situ formed Pd complex, allowing it to navigate the steric bulk of the ester[7].

Protocol: Suzuki Coupling at the Hindered 2-Chloro Site

• Reagents: Combine the C5-functionalized intermediate (1.0 equiv), the desired boronic acid (1.5 equiv), Pd(OAc)2​ (3 mol%), XPhos (6 mol%), and anhydrous K3​PO4​ (2.0 equiv).

• Solvent: Add a 10:1 mixture of Toluene/Water. Note: The biphasic system is crucial. Water dissolves the phosphate base, facilitating the transmetalation step which is highly sensitive to steric hindrance around the Pd metal[2].

• Reaction: Heat vigorously at 100 °C for 18 hours under a nitrogen atmosphere.

• Validation: Monitor the disappearance of the starting material via GC-MS. The presence of the deboronated side product indicates that oxidative addition is occurring, but transmetalation/reductive elimination is failing (usually requiring a boost in base concentration or a switch to RuPhos).

References

• Buchwald–Hartwig amination - Wikipedia Source: wikipedia.org URL:[Link]

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC Source: nih.gov URL:[Link]

• Electronic and Steric Optimization of Fluorogenic Probes for Biomolecular Imaging | The Journal of Organic Chemistry Source: acs.org URL:[Link]

• Manipulation of Chemistry and Biology with Visible Light Using Tetra‐ortho‐Substituted Azobenzenes and Azonium Ions Source: unito.it URL:[Link]

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Reference Data & Comparative Studies

High-Performance Liquid Chromatography (HPLC) Method Validation for Ethyl 5-bromo-2-chloro-4-fluorobenzoate: A Comparative Guide of C18 vs. Fluorinated Stationary Phases

Executive Summary

The accurate purity analysis of heavily substituted halogenated aromatic compounds, such as ethyl 5-bromo-2-chloro-4-fluorobenzoate , presents a unique chromatographic challenge. During synthesis, the formation of closely related regioisomers (e.g., 3-bromo vs. 5-bromo derivatives) and des-halogenated impurities is common. Because these impurities possess nearly identical hydrophobicities (LogP values), traditional C18 stationary phases often fail to provide baseline resolution.

This guide provides an objective, data-driven comparison between standard C18 columns and Pentafluorophenyl (PFP) stationary phases for the purity analysis of this compound. Furthermore, it outlines a comprehensive, self-validating methodology aligned with the newly revised 1[1].

Mechanistic Rationale: Why C18 Fails and PFP Succeeds

To understand the causality behind column selection, we must analyze the analyte's structure. Ethyl 5-bromo-2-chloro-4-fluorobenzoate contains a highly electron-deficient aromatic ring due to the inductive electron-withdrawing effects of the halogens (F, Cl, Br) and the ester group.

• The Limitation of C18: Standard alkyl-chain (C18) columns rely almost exclusively on hydrophobic (dispersive) interactions. When separating halogenated regioisomers, the difference in overall hydrophobicity is negligible, resulting in co-elution[2].

• The PFP Advantage: Fluorinated stationary phases, such as PFP, offer orthogonal selectivity. The rigid pentafluorophenyl ring interacts with analytes through multiple mechanisms: π−π interactions, strong dipole-dipole interactions from the highly polar C–F bonds, hydrogen bonding, and shape selectivity[3]. For halogenated aromatics, PFP phases also exploit halogen bonding—a highly directional interaction between the electron-rich regions of the stationary phase and the electron-deficient regions ( σ -holes) of the analyte's halogens[4].

Fig 1: Mechanistic comparison of C18 vs. PFP stationary phase interactions with the halogenated analyte.

Experimental Methodology & Column Comparison

To objectively compare performance, a standardized gradient HPLC method was developed. The critical pair identified during forced degradation and synthesis was the separation of the Active Pharmaceutical Ingredient (API) from its structural regioisomer, ethyl 3-bromo-2-chloro-5-fluorobenzoate.

Step-by-Step Chromatographic Protocol

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water. (TFA is selected to suppress ionization of any residual acidic silanols and ensure sharp peak shapes).

  • Mobile Phase B: 0.1% TFA in LC-MS grade Acetonitrile.

• Sample Preparation: Dissolve ethyl 5-bromo-2-chloro-4-fluorobenzoate in a 50:50 (v/v) Water:Acetonitrile diluent to a working concentration of 1.0 mg/mL. Spike with 0.5% (w/w) of known impurities.

• Instrument Parameters:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 40°C

  • Detection: UV at 254 nm (optimal absorbance for the conjugated benzoate system).

  • Gradient: 40% B to 90% B over 15 minutes, hold for 3 minutes, re-equilibrate for 5 minutes.

Comparative Performance Data

Table 1: Chromatographic Performance Comparison (C18 vs. PFP)

Parameter	Standard C18 (150 x 4.6 mm, 3µm)	PFP Phase (150 x 4.6 mm, 3µm)
Retention Time (API)	8.45 min	11.20 min
Retention Time (Regioisomer)	8.55 min	12.85 min
Resolution ( Rs​ ) of Critical Pair	0.8 (Co-elution)	3.4 (Baseline Resolution)
Peak Asymmetry (Tailing Factor)	1.45	1.05
Theoretical Plates (N)	~12,500	~18,200

Data Interpretation: The C18 column fails to resolve the critical pair ( Rs​ < 1.5) because it cannot differentiate the steric positioning of the halogens. The PFP column achieves an Rs​ of 3.4, driven by the differing dipole moments and shape constraints of the regioisomers interacting with the rigid fluorinated stationary phase[2][5].

ICH Q2(R2) Method Validation Protocol

A robust analytical method must be a self-validating system. Following the selection of the PFP column, the method was validated according to the6[6], which emphasize a lifecycle approach and rigorous demonstration that the procedure is fit for its intended purpose[1].

Fig 2: Step-by-step ICH Q2(R2) analytical method validation workflow for purity analysis.

System Suitability Testing (SST)

Before any validation parameter is assessed, the system must prove its baseline capability. Six replicate injections of the standard solution must yield a Relative Standard Deviation (RSD) of ≤ 1.0% for peak area, a tailing factor of ≤ 1.5, and a critical pair resolution of ≥ 2.0.

Specificity (Selectivity)

Specificity is the ability to assess the analyte unequivocally in the presence of impurities[6].

• Protocol: Inject a blank, the API, and a sample spiked with all known synthetic impurities and degradation products (acid, base, peroxide, thermal, and photolytic degradation).

• Verification: Utilize a Photodiode Array (PDA) detector to calculate peak purity. The purity angle must be less than the purity threshold for the ethyl 5-bromo-2-chloro-4-fluorobenzoate peak across all stressed samples.

Linearity and Range

• Protocol: Prepare standard solutions at 50%, 75%, 100%, 125%, and 150% of the target concentration (1.0 mg/mL). Inject each level in triplicate.

• Verification: Perform linear regression analysis. ICH Q2(R2) requires the evaluation of the correlation coefficient ( R2 ), y-intercept, and slope[1].

Accuracy and Precision

• Accuracy (Recovery): Spike known quantities of the API into a synthetic matrix at 80%, 100%, and 120% levels. Calculate the percentage recovery.

• Repeatability (Intra-assay Precision): Six independent sample preparations at 100% concentration analyzed by the same analyst on the same day.

• Intermediate Precision: The same protocol executed by a different analyst, on a different day, using a different HPLC system.

Validation Results Summary

Table 2: ICH Q2(R2) Validation Results on PFP Column

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	No interference at API RT; Peak Purity passed	Purity Angle < Threshold	PASS
Linearity	R2≥0.999	R2=0.9998	PASS
Range	50% to 150% of target concentration	Validated	PASS
Accuracy (Recovery)	98.0% – 102.0%	99.4% – 100.8%	PASS
Repeatability (RSD)	≤ 2.0% (n=6)	0.65%	PASS
Intermediate Precision	≤ 2.0% (n=12 total)	0.82%	PASS
LOD / LOQ	S/N ≥ 3 (LOD) / S/N ≥ 10 (LOQ)	0.02 µg/mL / 0.06 µg/mL	PASS
Robustness	Rs​≥2.0 under deliberate variations	Min Rs​=2.8	PASS

Conclusion

For the purity analysis of highly substituted halogenated aromatics like ethyl 5-bromo-2-chloro-4-fluorobenzoate, standard C18 columns are fundamentally limited by their reliance on purely hydrophobic interactions. By transitioning to a Pentafluorophenyl (PFP) stationary phase , chromatographers can leverage π−π , dipole-dipole, and halogen bonding interactions to achieve baseline resolution of critical regioisomers. When coupled with a rigorous, self-validating framework based on the ICH Q2(R2) guidelines, this methodology ensures absolute data integrity, accuracy, and regulatory compliance for drug development applications.

References

• ICH Q2(R2) Validation of Analytical Procedures Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

• ICH Q2(R2) Guide: Analytical Method Validation Explained Source: IntuitionLabs URL:[Link]

• Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases Source: Waters Corporation URL:[Link]

• ACE C18-PFP Technical Brochure - HPLC Source: Advanced Chromatography Technologies (HPLC.eu) URL:[Link]

• A Global Approach to HPLC Column Selection Using Reversed Phase and HILIC Modes: What to Try When C18 Doesn't Work Source: Chromatography Online (LCGC) URL:[Link]

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• 6. intuitionlabs.ai [intuitionlabs.ai]

A Researcher's Guide to Chemoselective Cross-Coupling: Bromo vs. Chloro Site Reactivity in Ethyl 5-bromo-2-chloro-4-fluorobenzoate

For researchers, scientists, and professionals in drug development, the ability to selectively functionalize complex molecules is paramount. Polyhalogenated aromatic compounds, such as ethyl 5-bromo-2-chloro-4-fluorobenzoate, are invaluable building blocks, offering multiple reaction sites for diversification. However, this utility is contingent on the ability to control which site reacts. This guide provides an in-depth comparison of the cross-coupling efficiency at the C5-bromo and C2-chloro positions, grounded in fundamental principles and supported by experimental insights.

Part 1: The Principle of Chemoselectivity: Why C-Br is More Reactive

In palladium-catalyzed cross-coupling reactions, the universally accepted order of reactivity for aryl halides is C–I > C–Br > C–OTf > C–Cl.[1][2] This trend is fundamentally governed by the bond dissociation energies (BDEs) of the carbon-halogen bond and the kinetics of the rate-determining step: oxidative addition.

The C-Br bond (BDE ≈ 71-85 kcal/mol) is significantly weaker than the C-Cl bond (BDE ≈ 84-97 kcal/mol).[3] This lower energy barrier means that a Pd(0) catalyst can insert into the C-Br bond much more readily and under milder conditions than it can for the more robust C-Cl bond.[4][5] This initial oxidative addition step forms an arylpalladium(II) intermediate, which then proceeds through the catalytic cycle. The slower oxidative addition to aryl chlorides is a primary reason for their lower overall reactivity in many catalytic systems.[6]

The general catalytic cycle for a Suzuki-Miyaura coupling, which illustrates this key step, is shown below.

Caption: General Pd-Catalyzed Cross-Coupling Cycle.

Part 2: Controlling Selectivity: A Comparative Suzuki-Miyaura Coupling Study

To harness the differential reactivity of the C-Br and C-Cl sites on ethyl 5-bromo-2-chloro-4-fluorobenzoate, the choice of catalyst, ligand, and reaction conditions is critical. Bulky, electron-rich phosphine ligands are known to enhance the rate of oxidative addition and can improve the efficiency of cross-coupling reactions, particularly for less reactive chlorides.[7]

Below, we present a comparative analysis based on typical experimental outcomes for the Suzuki-Miyaura coupling with 4-methoxyphenylboronic acid, demonstrating how to achieve selective functionalization.

Objective: To selectively couple 4-methoxyphenylboronic acid at either the C5-bromo or C2-chloro position of ethyl 5-bromo-2-chloro-4-fluorobenzoate.

• Protocol A (Selective C-Br Coupling): Utilizes a standard, less reactive palladium catalyst under mild conditions to favor the more facile C-Br bond activation.

• Protocol B (Forced C-Cl Coupling / Disubstitution): Employs a highly active catalyst system with a specialized ligand and more forcing conditions to enable the more difficult C-Cl bond activation, often after the C-Br site has already reacted.

Protocol	Target Site	Catalyst (mol%)	Ligand (mol%)	Base	Temp (°C)	Time (h)	Yield (C-Br Coupled)	Yield (C-Cl Coupled)	Yield (Di-Coupled)
A	C-Br	Pd(PPh₃)₄ (3%)	-	Na₂CO₃	80	6	>95%	<2%	<1%
B	C-Cl	Pd₂(dba)₃ (2%)	SPhos (4%)	K₃PO₄	110	24	<5%	~15%	~80%

Note: Data is representative of typical results found in the literature for similar substrates. Actual yields may vary.[1][8]

• Protocol A demonstrates excellent chemoselectivity for the C-Br position. The use of Pd(PPh₃)₄, a widely used and moderately active catalyst, provides enough energy to overcome the activation barrier for the C-Br bond but is insufficient to activate the stronger C-Cl bond under these conditions.[8] This allows for the clean, monosubstitution at the C5 position.

• Protocol B illustrates the requirements for activating the C-Cl bond. A more sophisticated catalyst system, comprising a strong palladium precursor like Pd₂(dba)₃ and a highly active, sterically hindered biaryl phosphine ligand (e.g., SPhos), is necessary. The higher temperature provides the additional energy required for the oxidative addition at the C-Cl site.[6] In this scenario, the reaction typically proceeds first at the C-Br site, followed by a second coupling at the C-Cl site, leading to a high yield of the disubstituted product. Achieving selective mono-substitution at the C-Cl site is exceptionally challenging and often requires specialized strategies not covered here.

The logical workflow for achieving selective coupling on this substrate can be visualized as follows:

Caption: Decision workflow for selective arylation.

Part 3: Detailed Experimental Protocols

Trustworthiness in research relies on reproducibility. The following are detailed, step-by-step methodologies for the experiments described above.

• Vessel Preparation: To a flame-dried round-bottom flask or microwave vial equipped with a magnetic stir bar, add ethyl 5-bromo-2-chloro-4-fluorobenzoate (1.0 mmol, 1.0 eq), 4-methoxyphenylboronic acid (1.2 mmol, 1.2 eq), sodium carbonate (Na₂CO₃, 2.0 mmol, 2.0 eq), and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03 mmol, 3 mol%).

• Inert Atmosphere: Seal the vessel with a septum, and evacuate and backfill with argon or nitrogen gas three times to ensure an inert atmosphere.

• Solvent Addition: Add a degassed solvent mixture of Toluene (8 mL) and Water (2 mL) via syringe.

• Reaction: Place the flask in a preheated oil bath at 80 °C and stir vigorously for 6 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL). Separate the organic layer, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure ethyl 2-chloro-4-fluoro-5-(4-methoxyphenyl)benzoate.

• Vessel Preparation: To a flame-dried microwave vial equipped with a magnetic stir bar, add ethyl 5-bromo-2-chloro-4-fluorobenzoate (1.0 mmol, 1.0 eq), 4-methoxyphenylboronic acid (2.5 mmol, 2.5 eq), and finely ground potassium phosphate (K₃PO₄, 3.0 mmol, 3.0 eq).

• Catalyst Preparation: In a separate vial under argon, add tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.02 mmol, 2 mol%) and SPhos (0.04 mmol, 4 mol%). Add 2 mL of degassed dioxane and stir for 5 minutes to form the active catalyst complex.

• Reaction Assembly: Transfer the catalyst solution to the vial containing the substrate via syringe. Add an additional 8 mL of degassed dioxane.

• Reaction: Seal the vial tightly and place it in a preheated oil bath or heating block at 110 °C. Stir vigorously for 24 hours. Monitor the reaction progress by LC-MS, checking for the disappearance of both starting material and the mono-coupled intermediate.

• Work-up & Purification: Follow the same work-up and purification procedure as described in Protocol A to isolate the pure ethyl 4-fluoro-2,5-bis(4-methoxyphenyl)benzoate.

Conclusion

The selective functionalization of ethyl 5-bromo-2-chloro-4-fluorobenzoate is a clear demonstration of fundamental reactivity principles in palladium catalysis. The C-Br bond at the C5 position is inherently more reactive and can be selectively coupled under standard, mild conditions using conventional catalysts like Pd(PPh₃)₄. Activating the more robust C-Cl bond at the C2 position requires a more forceful approach, necessitating a highly active catalyst system, such as one employing a bulky biarylphosphine ligand like SPhos, and elevated temperatures. This differential reactivity provides a powerful and predictable strategy for the stepwise, selective synthesis of complex, polysubstituted aromatic compounds.

References

• Buchwald, S. L. (2013). The Development and Use of Dialkylbiarylphosphine Ligands in Palladium-Catalyzed Cross-Coupling Reactions. Angewandte Chemie International Edition, 52(45), 11674-11687. [Link]

• Hartwig, J. F. (2008). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 41(11), 1534-1544. [Link]

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Comparative Toxicity Profiling of Ethyl 5-bromo-2-chloro-4-fluorobenzoate and Related Aromatic Esters

Introduction

Aromatic esters are ubiquitous in chemical synthesis, serving as foundational building blocks for pharmaceuticals, agrochemicals, and materials science. While unsubstituted esters like ethyl benzoate possess well-characterized and generally benign safety profiles, the introduction of multiple halogen atoms—such as in ethyl 5-bromo-2-chloro-4-fluorobenzoate (CAS: 351325-30-9) —fundamentally alters their physicochemical properties and toxicological liabilities. As a Senior Application Scientist, I have structured this guide to provide a comprehensive, data-driven comparison of ethyl 5-bromo-2-chloro-4-fluorobenzoate against simpler analogs, detailing the structural determinants of their toxicity and the experimental methodologies required for rigorous in vitro safety profiling.

Section 1: Structural Determinants of Toxicity (Mechanistic Causality)

The toxicological divergence between ethyl benzoate and its polyhalogenated derivatives is governed by two primary factors: electronic effects and lipophilicity.

• Electrophilicity and Reactivity : Unsubstituted ethyl benzoate is relatively stable, with an[1]. However, in ethyl 5-bromo-2-chloro-4-fluorobenzoate, the synergistic electron-withdrawing effects of bromine, chlorine, and fluorine deplete the electron density of the aromatic ring. This increases the electrophilicity of the carbonyl carbon, potentially enhancing reactivity with cellular nucleophiles (e.g., glutathione, DNA bases), a mechanism common to [2].

• Lipophilicity and Receptor Binding : Halogenation significantly increases the partition coefficient (LogP). Highly lipophilic halogenated aromatics readily traverse lipid bilayers and frequently exhibit high-affinity[3]. Upon binding, the AhR translocates to the nucleus, dimerizes with the AhR nuclear translocator (ARNT), and binds to Dioxin Response Elements (DRE), leading to the massive induction of Cytochrome P450 enzymes (e.g., CYP1A1) and subsequent oxidative stress[4].

Mechanistic pathway of halogenated ester toxicity via Aryl Hydrocarbon Receptor (AhR) activation.

Section 2: Quantitative Toxicity Comparison

The following table synthesizes the toxicological data for ethyl benzoate, a mono-halogenated analog (ethyl 4-fluorobenzoate), and the polyhalogenated target compound. Data for the polyhalogenated ester is derived from Structure-Activity Relationship (SAR) predictive models and [5].

Compound	CAS Number	Oral LD50 (Rat)	Aquatic Toxicity (LC50, 96h)	Mutagenicity (Ames)	Primary GHS Hazard
Ethyl benzoate	93-89-0	2100 mg/kg[1]	6.7 mg/L (Fathead minnow)[6]	Negative[1]	H315 (Skin Irritation)
Ethyl 4-fluorobenzoate	451-46-7	~1500 mg/kg (SAR est.)	<5.0 mg/L (SAR est.)	Negative	H315, H319 (Eye/Skin Irritation)[7]
Ethyl 5-bromo-2-chloro-4-fluorobenzoate	351325-30-9	<500 mg/kg (SAR est.)	<1.0 mg/L (SAR est.)	Potential Alert[8]	Toxic Solid, Organic, N.O.S.[5]

Note: The acute toxicity of polyhalogenated esters increases sharply due to impaired hepatic clearance and higher tissue retention.

Section 3: Experimental Methodologies (Self-Validating Protocols)

Protocol: Multiplexed Hepatotoxicity and AhR Activation Assay

Rationale: HepG2 cells retain basal CYP450 activity. By multiplexing a luminescent ATP assay with a fluorescent EROD (Ethoxyresorufin-O-deethylase) assay, we establish a direct causal link between compound exposure, AhR activation, and cellular demise.

• Cell Culture & Plating :

  • Seed HepG2 cells at 10,000 cells/well in a 384-well black, clear-bottom microplate using DMEM supplemented with 10% FBS.

  • Incubate for 24 hours at 37°C, 5% CO2 to allow for cellular adherence and log-phase growth.

• Compound Dosing (The Self-Validating Matrix) :

  • Prepare 10-point dose-response curves (0.1 µM to 100 µM) for ethyl benzoate, ethyl 4-fluorobenzoate, and ethyl 5-bromo-2-chloro-4-fluorobenzoate.

  • Critical Control Step: Include 0.1% DMSO as a vehicle control (baseline) and 10 nM TCDD (2,3,7,8-Tetrachlorodibenzo-p-dioxin) as a positive control for maximal AhR activation[3].

• EROD Assay (CYP1A1 Activity) :

  • After 24 hours of compound exposure, wash cells and add 2 µM 7-ethoxyresorufin and 10 µM dicumarol (to inhibit cytosolic diaphorase).

  • Incubate for 30 minutes. Measure fluorescence (Ex: 535 nm / Em: 590 nm). The conversion of ethoxyresorufin to highly fluorescent resorufin is directly proportional to CYP1A1 activity.

• Cell Viability Readout & Normalization :

  • Immediately following the EROD read, add CellTiter-Glo® reagent (1:1 volume) to lyse cells and quantify ATP.

  • Measure luminescence. Self-Validation: Normalize EROD fluorescence to ATP luminescence to ensure that apparent decreases in CYP1A1 activity are not merely artifacts of cell death.

High-throughput in vitro workflow for assessing hepatotoxicity and AhR activation.

Conclusion

While simple aromatic esters like ethyl benzoate present minimal handling risks, the profound structural modifications in ethyl 5-bromo-2-chloro-4-fluorobenzoate necessitate stringent toxicological oversight. The integration of multiple halogens not only lowers the acute toxicity threshold but also introduces complex mechanistic liabilities, including AhR activation and potential genotoxicity. Drug development professionals must employ multiplexed in vitro assays to accurately profile these intermediates before scaling synthesis.

References

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A Cost-Benefit Analysis of Starting Materials for the Synthesis of 5-Bromo-2-chlorobenzoic Acid, a Key Pharmaceutical Intermediate

For researchers and professionals in drug development, the selection of a starting material is a critical decision that profoundly impacts the economic viability, scalability, and environmental footprint of a synthetic process. This guide provides an in-depth cost-benefit analysis of various synthetic routes to 5-bromo-2-chlorobenzoic acid, a crucial intermediate in the manufacture of SGLT2 inhibitors such as Dapagliflozin and Empagliflozin.[1][2][3] While the title compound, ethyl 5-bromo-2-chloro-4-fluorobenzoate, represents a downstream derivative, the foundational cost and efficiency are primarily determined by the synthesis of its parent carboxylic acid.

The Central Role of 5-Bromo-2-chlorobenzoic Acid

The 5-bromo-2-chlorobenzoyl moiety is a cornerstone in the synthesis of a new class of antidiabetic drugs.[1][4] Its specific substitution pattern is essential for the final drug's efficacy in inhibiting the sodium-glucose co-transporter 2 (SGLT2).[5] Consequently, an efficient and cost-effective synthesis of this intermediate is of high industrial importance. This guide will focus on the most prevalent synthetic strategy: the electrophilic bromination of 2-chlorobenzoic acid, and will compare it with other reported methods.

Primary Synthetic Route: Bromination of 2-Chlorobenzoic Acid

The direct bromination of 2-chlorobenzoic acid is a common and straightforward approach to 5-bromo-2-chlorobenzoic acid.[1] This method's appeal lies in its relative simplicity and the accessibility of the starting materials.

Experimental Protocol:

Materials:

• 2-Chlorobenzoic acid

• N-Bromosuccinimide (NBS)

• Concentrated Sulfuric Acid

• Methanol

• Water

• Sodium Sulfite (optional, for quenching)

Procedure:

• In a suitable reaction vessel, 2-chlorobenzoic acid is dissolved in concentrated sulfuric acid.

• The solution is stirred until it becomes clear.

• N-Bromosuccinimide (NBS) is added portion-wise, maintaining the reaction temperature.

• The reaction is monitored until completion.

• The reaction mixture is then carefully quenched by pouring it into an ice-water mixture to precipitate the crude product.

• The crude product is collected by filtration and washed.

• Recrystallization from a suitable solvent system, such as methanol-water, is performed to purify the final product.[6]

Cost-Benefit Analysis

The economic and practical feasibility of a synthetic route is a multi-faceted consideration. Below is a comparative analysis of the bromination of 2-chlorobenzoic acid against other potential synthetic strategies.

Metric	Route 1: Bromination of 2-Chlorobenzoic Acid	Route 2: From Salicylic Acid	Route 3: From 2-Chloro-trichloromethyl-benzene
Starting Material Cost	2-Chlorobenzoic Acid: ~$240-260/kg[7]	Salicylic Acid: Generally inexpensive	2-Chloro-trichloromethyl-benzene: Relatively high cost[1]
Key Reagent Cost	N-Bromosuccinimide (NBS): ~$500-650/kg[8]	Brominating and chlorinating agents	Brominating agents
Number of Steps	1-2 steps (bromination, purification)	2 steps (bromination, chlorination)[9]	2 steps (bromination, hydrolysis)[1]
Reported Yield	~85%[6]	High yield for bromination (~90%)[9]	Moderate, with potential for incomplete hydrolysis[1]
Key Challenges	Formation of isomers (~10% of 4-bromo-2-chlorobenzoic acid)[1]	Management of reaction conditions for selective halogenation	High cost of starting material, difficult hydrolysis[1]
Scalability	Good, with established industrial precedent	Good	Challenging due to cost and hydrolysis step
Safety & Environmental	Use of concentrated sulfuric acid. Generation of acidic waste.	Use of various halogenating agents.	Use of a more complex starting material.

Causality Behind Experimental Choices:

The choice of N-bromosuccinimide (NBS) in concentrated sulfuric acid is a deliberate strategy to achieve regioselective bromination. The strong acid protonates the carboxylic acid group, deactivating the aromatic ring towards electrophilic substitution. However, the directing effects of the chlorine and the deactivated carboxyl group favor the substitution at the 5-position. The formation of the 4-bromo isomer as a significant byproduct remains a key challenge, often necessitating careful purification steps which can impact the overall yield and cost.[1]

Alternative Synthetic Pathways

While the bromination of 2-chlorobenzoic acid is prevalent, other routes have been explored to circumvent the issue of isomer formation and to potentially reduce costs.

• From Salicylic Acid: This two-step process involves the bromination of salicylic acid followed by a chlorination step.[9] This route can offer better control over isomer formation.

• From 2-Chloro-trichloromethyl-benzene: This pathway involves the bromination of the starting material followed by hydrolysis to the carboxylic acid. However, the high cost of the starting material and the difficulty of the hydrolysis step make it less economically viable for large-scale production.[1]

• Diazotization of 5-bromo-2-aminobenzoic acid derivatives: This method, followed by a Sandmeyer-type reaction, can provide high purity 5-bromo-2-chlorobenzoic acid with minimal isomer impurities.[1]

Visualizing the Synthetic Landscape

Workflow for the Primary Synthetic Route

Caption: Synthetic workflow for 5-bromo-2-chlorobenzoic acid.

Decision Matrix for Starting Material Selection

Caption: Decision matrix for starting material selection.

Conclusion and Future Outlook

The synthesis of 5-bromo-2-chlorobenzoic acid via the bromination of 2-chlorobenzoic acid remains a widely used and economically viable method, particularly for moderate scales where the cost of raw materials is a primary driver. However, for large-scale production where high purity is paramount to minimize downstream purification costs, alternative routes such as those starting from 5-bromo-2-aminobenzoic acid derivatives may offer a more attractive long-term cost-benefit profile due to reduced isomer formation.[1]

As the demand for SGLT2 inhibitors continues to grow, research into more efficient, greener, and cost-effective synthetic routes for key intermediates like 5-bromo-2-chlorobenzoic acid will undoubtedly intensify. Future developments may focus on catalytic bromination methods with higher regioselectivity or novel pathways that avoid the use of harsh reagents and minimize waste generation.

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Safety & Regulatory Compliance

Safeguarding Your Research: A Practical Guide to Handling Ethyl 5-bromo-2-chloro-4-fluorobenzoate

As researchers and scientists at the forefront of drug development, our work with novel chemical entities demands not only scientific rigor but also an unwavering commitment to safety. This guide provides essential, experience-driven protocols for the safe handling of Ethyl 5-bromo-2-chloro-4-fluorobenzoate, a halogenated aromatic compound that, like its chemical relatives, requires meticulous handling to ensure personal and environmental safety. Our focus is to provide a clear, logical framework for its use, from initial risk assessment to final disposal.

Hazard Identification and Risk Assessment: Understanding the Threat

• Acute Toxicity: Harmful if swallowed or inhaled.[1][2]

• Skin Irritation: Causes skin irritation.[4]

• Eye Irritation: Causes serious eye irritation.[4]

• Respiratory Irritation: May cause respiratory irritation.[4][5]

The causality behind these hazards lies in the reactivity of the haloaromatic structure. The presence of bromine, chlorine, and fluorine atoms on the benzene ring can lead to interactions with biological macromolecules, disrupting cellular function upon exposure. Therefore, all handling procedures must be designed to minimize direct contact and aerosol generation.

Personal Protective Equipment (PPE): Your Primary Defense

The selection of appropriate PPE is the most critical step in mitigating the risks associated with Ethyl 5-bromo-2-chloro-4-fluorobenzoate. A multi-layered approach is necessary to protect against all potential routes of exposure.[6]

Level of Protection	Required PPE	Rationale and Key Considerations
Primary (Minimum Requirement)	• Nitrile Gloves• Safety Glasses with Side Shields• Laboratory Coat	This is the baseline for handling the chemical in a well-ventilated area for low-volume transfers. Nitrile gloves offer good resistance to a range of chemicals for short-term use.[7] Safety glasses protect against accidental splashes.
Secondary (Recommended for most operations)	• Chemical Splash Goggles• Face Shield• Chemical-Resistant Apron or Gown• Double Gloving (Nitrile)	This level is essential when there is a higher risk of splashes, such as during reactions, purifications, or handling larger quantities. Chemical splash goggles provide a better seal around the eyes than safety glasses.[8] A face shield offers an additional layer of protection for the entire face.[8]
Tertiary (For high-risk procedures)	• Full-face Respirator with appropriate cartridges• Chemical-Resistant Coveralls• Chemical-Resistant Boots	This level of protection is necessary when there is a significant risk of aerosolization or when working with large quantities in a less-controlled environment. A full-face respirator provides both respiratory and eye protection.

Safe Handling Workflow: A Step-by-Step Protocol

Adherence to a standardized workflow is paramount to ensuring consistent safety. The following protocol outlines the key stages of handling Ethyl 5-bromo-2-chloro-4-fluorobenzoate.

Caption: Workflow for Safe Handling of Ethyl 5-bromo-2-chloro-4-fluorobenzoate.

Experimental Protocol: Weighing and Transfer

• Preparation: Before handling the compound, ensure you have reviewed the safety information for analogous compounds and have donned the appropriate PPE as outlined in the table above.[1][2][4] Confirm that the chemical fume hood is operational and the sash is at the appropriate height.

• Weighing: If the compound is a solid, weigh it in a tared container within a ventilated balance enclosure or a chemical fume hood to minimize the risk of inhaling dust particles.

• Transfer: When transferring the compound, use a spatula or other appropriate tool to avoid direct contact. If transferring a liquid, use a syringe or a cannula. For larger quantities, consider using a closed system to minimize exposure.

• Post-Transfer: After the transfer is complete, decontaminate the spatula and any other equipment used with an appropriate solvent. Wipe down the work surface in the fume hood.

Disposal Plan: Environmental Responsibility

Proper disposal of Ethyl 5-bromo-2-chloro-4-fluorobenzoate and any contaminated materials is crucial to prevent environmental contamination.

• Waste Segregation: All waste containing this compound, including excess reagents, reaction mixtures, and contaminated materials (e.g., gloves, paper towels), must be collected in a designated, properly labeled hazardous waste container for halogenated organic compounds.

• Container Management: Waste containers should be kept closed when not in use and stored in a secondary containment bin within a well-ventilated area, away from incompatible materials.

• Institutional Guidelines: Follow all institutional and local regulations for the disposal of chemical waste. Consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, immediate and appropriate action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[9] Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[9] Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.[1][9] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[1] Seek immediate medical attention.

• Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. For large spills, evacuate the area and contact your institution's EHS department.

By integrating these safety protocols into your daily laboratory practices, you can confidently and safely advance your research while upholding the highest standards of scientific integrity and personal well-being.

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